2,3,4,5-Tetrachloro-6-nitrobenzonitrile

• CAS: 61188-17-8

Core Science & Biosynthesis

Physicochemical Dynamics, Synthesis, and Toxicokinetics of 2,3,4,5-Tetrachloronitrobenzene

Executive Overview

Highly halogenated nitroaromatic compounds present unique challenges and opportunities in chemical synthesis, environmental monitoring, and toxicological profiling. While the agricultural industry is intimately familiar with 1,2,4,5-tetrachloro-3-nitrobenzene (Tecnazene, the 2,3,5,6-isomer)[1], its asymmetric counterpart, 2,3,4,5-Tetrachloronitrobenzene (CAS: 879-39-0) , exhibits distinctly different structural and metabolic behaviors[2]. This whitepaper provides an authoritative, mechanistic guide to the physicochemical properties, synthesis protocols, and toxicokinetics of 2,3,4,5-Tetrachloronitrobenzene (2,3,4,5-TCNB), designed for analytical chemists and drug development professionals.

Physicochemical Profile and Structural Causality

The physical behavior of 2,3,4,5-TCNB is heavily dictated by its asymmetric substitution pattern. Unlike the highly symmetrical 2,3,5,6-isomer (Tecnazene) which boasts a melting point of 99 °C[1], the asymmetric arrangement of chlorines in 2,3,4,5-TCNB disrupts crystal lattice packing efficiency, resulting in a significantly lower melting point of 65.0–65.2 °C[3],[4]. Furthermore, the dense electron-withdrawing nature of the four chlorine atoms and the nitro group renders the aromatic ring highly electron-deficient, driving its extreme lipophilicity.

Table 1: Physicochemical Properties of 2,3,4,5-Tetrachloronitrobenzene

Property	Value	Mechanistic Causality / Note
Chemical Formula	C₆HCl₄NO₂	Highly halogenated, electron-deficient aromatic ring.
Molecular Weight	260.88 g/mol	High mass contributes to relatively low vapor pressure.
CAS Registry Number	879-39-0	Distinguishes specifically from the 2,3,5,6-isomer (Tecnazene).
Appearance	Pale yellow crystals	Extended conjugated π -system shifts absorption into the visible spectrum.
Melting Point	65.0 – 65.2 °C	Asymmetric structure reduces intermolecular lattice energy[4].
Log P (Octanol/Water)	~4.9	High lipophilicity dictates strong partitioning into lipid compartments[2].
Solubility	Soluble in 1,2-DCE, ethanol	Practically insoluble in aqueous matrices due to lack of hydrogen bonding.

Synthetic Methodology: Electrophilic Aromatic Chlorination

Synthesizing 2,3,4,5-TCNB requires overcoming the severe deactivation of the aromatic ring. The precursor, 2,4,5-trichloronitrobenzene, is highly electron-poor. To force further electrophilic aromatic substitution, an aggressively acidic matrix and a strong Lewis acid catalyst are mandatory[4].

Self-Validating Synthesis Protocol

Based on optimized industrial patent methodologies[4].

• Reaction Setup : In a 1000 mL three-necked flask equipped with a thermometer and mechanical stirrer, dissolve 114.4 g of 2,4,5-trichloronitrobenzene in 100 mL of 1,2-dichloroethane.

• Acid Matrix & Catalyst Addition : Add 200 g of concentrated sulfuric acid, 11.8 g of chlorosulfonic acid, and 0.1 g of elemental iodine.

  • Causality: The superacidic environment prevents the deactivation of the ring, while iodine acts as a Lewis acid to polarize the Cl−Cl bond, generating the highly reactive chloronium ion ( Cl+ ) necessary to attack the sterically hindered ring.

• Chlorination : Heat the mixture to 60–65 °C. Introduce chlorine gas slowly into the liquid phase.

• In-Process QC : Monitor the reaction via Gas Chromatography (GC-FID). Terminate chlorine bubbling when the 2,3,4,5-TCNB peak area reaches ≥ 70% to prevent over-chlorination or side reactions.

• Phase Separation : Cool to room temperature and allow the mixture to settle. Separate the lower organic layer (containing the product) from the upper spent acid layer.

• Neutralization & Crystallization : Neutralize the organic layer with aqueous NaOH to remove residual acids. Evaporate the 1,2-dichloroethane to yield the crude product. Recrystallize from ethanol.

• Validation : Verify the final product purity via melting point apparatus (target: 65.0–65.2 °C) and GC-FID (>99% purity)[4].

Caption: Synthesis and purification workflow of 2,3,4,5-Tetrachloronitrobenzene via chlorination.

Mammalian Toxicokinetics and Metabolic Pathways

In mammalian systems, the degradation of 2,3,4,5-TCNB diverges significantly from its isomers (such as Pentachloronitrobenzene or 2,3,5,6-TCNB). Highly halogenated nitrobenzenes typically undergo one of two primary pathways: nitro-reduction or nucleophilic aromatic substitution (SNAr) by glutathione[2].

The Steric Hindrance Paradigm: For isomers like 2,3,5,6-TCNB, the nitro group is flanked by two bulky ortho-chlorine atoms. This severe steric hindrance forces the nitro group to twist out of the aromatic plane, breaking resonance stabilization and making the ipso-carbon highly electrophilic—thus highly susceptible to SNAr by glutathione.

Conversely, in 2,3,4,5-TCNB, the nitro group is flanked by only one chlorine (at C2) and a hydrogen (at C6). This reduced steric strain allows the nitro group to maintain coplanarity with the ring, preserving resonance. Consequently, , 2,3,4,5-TCNB does not undergo nitro group replacement[2]. Instead, it undergoes direct nitro-reduction in the gut to form 2,3,4,5-tetrachloroaniline, which is subsequently conjugated with glucuronic acid (27% of dose) and ethereal sulfate (7% of dose) for renal excretion[2].

Caption: Metabolic reduction and conjugation pathway of 2,3,4,5-TCNB in mammalian systems.

Analytical Quantification: GC-ECD Protocol

To accurately quantify 2,3,4,5-TCNB in environmental or biological matrices, Gas Chromatography coupled with Electron Capture Detection (GC-ECD) is the authoritative standard, heavily utilized in [2].

Causality for Detector Selection: The four chlorine atoms and the nitro group provide 2,3,4,5-TCNB with an exceptionally high electron capture cross-section. When the column effluent passes through the radioactive 63Ni source of the ECD, these electronegative moieties absorb thermal electrons, causing a drop in the standing current that provides sub-ppm sensitivity—far exceeding the capabilities of a standard Flame Ionization Detector (FID).

Self-Validating GC-ECD Workflow

• Sample Preparation : Extract 1 L of the aqueous sample with 3 x 30 mL of methylene chloride.

• Solvent Exchange : Concentrate the extract and exchange the solvent to hexane. Crucial Step: Methylene chloride severely quenches the ECD signal and must be completely removed prior to injection.

• Calibration : Run a 5-point calibration curve (0.01 to 1.0 µg/mL) using certified 2,3,4,5-TCNB analytical standards.

• Chromatographic Separation : Inject 1 µL onto a fused-silica capillary column (e.g., DB-5, 30m x 0.25mm x 0.25µm). Use a temperature program of 90 °C (hold 1 min) ramping at 15 °C/min to 280 °C.

• Detection : Operate the ECD at 300 °C with a Nitrogen make-up gas flow of 30 mL/min.

• System Validation (QC) : Analyze a method blank to ensure zero matrix interference. Spike a surrogate standard (e.g., 2,4,5,6-tetrachloro-m-xylene) into every sample prior to extraction to validate extraction recovery efficiency (acceptable range: 70-130%).

References

• National Center for Biotechnology Information (PubChem) . "2,3,4,5-Tetrachloronitrobenzene - Computed Properties, Metabolism, and EPA Analytical Methods (CID 13428)". National Institutes of Health. Available at:[Link]

• Google Patents. "Preparation and purifying method of 2,3,4,5-tetrachloronitrobenzene" (Patent CN102863340B). China National Intellectual Property Administration.

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The Chemical and Biological Trajectory of 2,3,4,5-Tetrachloronitrobenzene (Tecnazene): A Retrospective and Technical Analysis

As a Senior Application Scientist specializing in agrochemical development and analytical validation, I have observed the evolution of polychlorinated aromatic compounds from their mid-20th-century ubiquity to their modern regulatory scrutiny. 2,3,4,5-Tetrachloronitrobenzene , commonly known as Tecnazene or TCNB, represents a fascinating case study in rational agrochemical design. Originally deployed as a protectant fungicide and sprout inhibitor for stored potatoes, Tecnazene’s structural properties dictate both its biological efficacy and its environmental persistence.

This whitepaper provides an in-depth technical analysis of Tecnazene, exploring the causality behind its chemical synthesis, its biochemical mechanism of action, and the rigorous analytical protocols required to validate its presence in complex matrices.

Structural Rationale and Chemical Synthesis

The synthesis of highly substituted aromatic rings requires precise control over electrophilic aromatic substitution (EAS) pathways. Tecnazene is produced commercially through the sequential chlorination and subsequent nitration of a benzene derivative[1].

The Causality of the Synthetic Pathway

The addition of four chlorine atoms to the benzene ring fundamentally alters its electron density. Halogens are electronegative; through inductive effects, they withdraw electron density from the aromatic π -system, severely deactivating the ring toward further electrophilic attack. To introduce the nitro ( −NO2​ ) group at the remaining open positions, standard nitration conditions are insufficient.

Instead, the synthesis requires a harsh "mixed acid" system—a concentrated blend of sulfuric acid ( H2​SO4​ ) and nitric acid ( HNO3​ ) operating at elevated temperatures (50–115 °C)[2]. The sulfuric acid acts as a critical catalyst, protonating the nitric acid to force the dehydration and generation of the highly reactive nitronium ion ( NO2+​ ) . Only this potent electrophile can overcome the activation energy barrier of the deactivated tetrachlorobenzene ring.

Fig 1: Stepwise electrophilic aromatic substitution pathway for TCNB synthesis.

Protocol 1: Laboratory-Scale Synthesis and Validation of TCNB

This protocol is a self-validating system designed to ensure high yield and confirm product identity through thermal analysis.

Materials: 1,2,3,4-tetrachlorobenzene (1 part), 95% Nitric Acid (20 parts), 98% Sulfuric Acid (30 parts).

• Electrophile Generation: In a round-bottom flask equipped with a reflux condenser, slowly add the 95% HNO3​ to the 98% H2​SO4​ in an ice bath. Causality: The exothermic reaction must be controlled to prevent the thermal decomposition of the generated nitronium ions.

• Substrate Addition: Gradually introduce 1,2,3,4-tetrachlorobenzene to the mixed acid solution.

• Thermal Activation: Heat the mixture to reflux (105–108 °C) for 2 hours[2]. Causality: The thermal energy is required to overcome the deactivation of the tetra-substituted ring.

• Quenching & Precipitation: Cool the reaction mixture to room temperature and pour it over crushed ice. The sudden shift in solvent polarity forces the hydrophobic TCNB to precipitate.

• Filtration & Washing: Filter the precipitate and wash extensively with cold distilled water until the filtrate reaches a neutral pH.

• Validation (Self-Correction): Perform a melting point analysis. Pure 2,3,4,5-Tetrachloronitrobenzene exhibits a sharp melting point of 98–101 °C. A depressed or broadened melting point indicates incomplete nitration or the presence of unreacted starting material, necessitating recrystallization from ethanol.

Mechanism of Action: Cellular Disruption

Tecnazene is classified as a protectant fungicide and a sprouting inhibitor. Unlike systemic fungicides that penetrate plant tissues to eradicate existing infections, TCNB acts as a chemical barrier on the surface of stored crops.

Biochemically, Tecnazene acts as a lipid peroxidation inhibitor [1]. By interfering with the oxidative state of cellular lipids, TCNB induces severe structural deformities in the phospholipid bilayer of fungal cell membranes. The resulting disruption in membrane permeability causes essential intracellular nutrients and ions to leak into the extracellular space, leading to rapid fungal cell death. Concurrently, in plant tissues (such as potato tubers), this biochemical stress suppresses cellular respiration and mitotic division at the meristematic "eyes," effectively inhibiting sprouting during prolonged storage.

Fig 2: Dual-action biological pathway of TCNB in fungal pathogens and plant tissues.

Quantitative Physicochemical and Toxicity Data

Understanding the physical properties of TCNB is critical for predicting its environmental fate and designing extraction protocols. The compound is highly lipophilic, contributing to its bioaccumulation potential in fatty tissues[3].

Property	Value	Analytical Significance
Chemical Formula	C6​HCl4​NO2​	High halogen content makes it ideal for ECD detection.
Molecular Weight	260.89 g/mol	Falls within the optimal range for Gas Chromatography.
Melting Point	98–101 °C	Used as a primary QA/QC metric for synthesis purity.
Boiling Point	304 °C	Requires high injection port temperatures during GC analysis.
Solubility	Insoluble in water; soluble in organic solvents	Dictates the use of liquid-liquid extraction (e.g., diisopropyl ether).
Metabolism	Reduced to 2,3,4,5-tetrachloroaniline	Metabolites must be tracked in pharmacokinetic toxicity assays[3].

Analytical Validation: Environmental and Dietary Monitoring

Because of its historical widespread use and environmental persistence, regulatory bodies like the EPA and USDA mandate rigorous monitoring of TCNB residues[4]. The gold standard for quantifying trace organochlorines is Gas Chromatography coupled with Electron Capture Detection (GC-ECD) (e.g., EPA Method 8091)[3].

The Causality of GC-ECD Selection

Why use an Electron Capture Detector instead of a standard Flame Ionization Detector (FID)? An ECD contains a radioactive source (typically 63Ni ) that emits β -particles, establishing a steady baseline current of electrons in the detector cavity. When highly electronegative molecules—like the four chlorine atoms and the nitro group on TCNB—elute from the column, they "capture" these electrons, causing a measurable drop in the current. This makes ECD exponentially more sensitive to halogenated compounds than FID, allowing for detection limits in the parts-per-billion (ppb) range.

Protocol 2: Extraction and GC-ECD Analysis of TCNB (Adapted from EPA 8091)

This protocol incorporates internal standards to self-validate extraction efficiency and instrument performance.

• Sample Preparation & Extraction: Homogenize the sample (e.g., soil or fatty food). Perform a liquid-liquid extraction using diisopropyl ether[3]. Causality: The non-polar solvent efficiently partitions the lipophilic TCNB away from the aqueous matrix.

• Spiking the Surrogate: Prior to extraction, spike the sample with a known concentration of a surrogate standard (e.g., 2,4,5,6-tetrachloro-m-xylene). Validation Step: Post-analysis recovery of the surrogate must fall between 70–130%. If it fails, the extraction must be repeated.

• Extract Cleanup: Pass the organic extract through a Florisil or silica gel column to remove complex lipids and pigments that could foul the GC column or cause baseline drift.

• Chromatographic Separation: Inject 1 μL of the extract into a GC equipped with a fused-silica capillary column (e.g., DB-5 phase). Program the oven to ramp from 100 °C to 280 °C.

• Detection & Quantification: Monitor the ECD signal. Identify TCNB by matching its retention time to a high-purity analytical standard (e.g., PESTANAL®). Quantify the concentration using a multi-point internal calibration curve.

Regulatory Evolution

While Tecnazene was highly effective, the broader class of polychlorinated benzenes has faced intense regulatory pressure. Compounds like TCNB are highly stable, resisting environmental degradation, and their lipophilicity leads to bioaccumulation across trophic levels. Today, routine monitoring by programs such as the USDA Pesticide Data Program (PDP) ensures that any residual presence of Tecnazene in the food supply remains well below established safety tolerances. Modern agrochemical development has since pivoted toward targeted, biodegradable compounds that do not rely on heavy halogenation, closing the chapter on the widespread use of legacy organochlorines.

References

• University of Hertfordshire. "Tecnazene - AERU". herts.ac.uk. URL:[Link]

• National Center for Biotechnology Information. "2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 - PubChem". nih.gov. URL:[Link]

• Google Patents. "US3166594A - Process for preparing tetrachloro-5, 6-di-nitrobenzene and tetrachloro-o-phenylene diamine". patents.google.com.

• Agricultural Marketing Service. "Pesticide Data Program Annual Summary". usda.gov. URL:[Link]

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Potential research areas involving 2,3,4,5-Tetrachloronitrobenzene

An In-Depth Technical Guide to 2,3,4,5-Tetrachloronitrobenzene (2,3,4,5-TCNB): Synthesis, Agrochemical Utility, and Pharmacotoxicology

Executive Summary

2,3,4,5-Tetrachloronitrobenzene (CAS: 879-39-0), a highly substituted polychlorinated nitroaromatic compound, serves as a critical intermediate in advanced agrochemical synthesis and a subject of emerging pharmacogenomic research. While often overshadowed by its isomer, Tecnazene (2,3,5,6-Tetrachloronitrobenzene, a commercial fungicide), 2,3,4,5-TCNB possesses unique structural properties that make it an indispensable building block for benzoylurea chitin synthesis inhibitors, specifically Teflubenzuron[1]. This whitepaper provides researchers and drug development professionals with a comprehensive analysis of the synthetic pathways, mechanistic applications, and toxicokinetic profiles of 2,3,4,5-TCNB.

Physicochemical Profiling and Structural Causality

The utility of 2,3,4,5-TCNB stems from its highly electron-deficient aromatic ring. The presence of four strongly electronegative chlorine atoms, coupled with the electron-withdrawing nitro group, severely deactivates the ring toward electrophilic attack but highly activates it for nucleophilic aromatic substitution ( SN​Ar ).

Table 1: Core Physicochemical Properties of 2,3,4,5-TCNB[3][4]

Property	Value	Scientific Implication
Molecular Formula	C6​HCl4​NO2​	High halogenation dictates lipophilicity.
Molecular Weight	260.89 g/mol	Standard for mass spectrometry calibration.
Melting Point	65.0 – 65.2 °C	Facilitates easy recrystallization in ethanol.
LogP (Octanol/Water)	3.93	Indicates high lipophilicity and bioaccumulation potential.
Vapor Pressure	0.000138 mm Hg (25°C)	Low volatility; inhalation risk primarily via dust/aerosols.

Agrochemical Synthesis: The Teflubenzuron Pathway

The most prominent industrial application of 2,3,4,5-TCNB is its role as a precursor in the synthesis of Teflubenzuron, a potent insecticide that disrupts insect molting by inhibiting chitin biosynthesis[2][3].

Mechanistic Rationale

The synthesis relies on the predictable regiospecificity of the 2,3,4,5-TCNB molecule. When subjected to fluorination via Potassium Fluoride (KF), the nitro group directs nucleophilic attack. Because the nitro group stabilizes the intermediate Meisenheimer complex via resonance, the chlorine atoms at the ortho (position 2) and para (position 4) positions are selectively displaced by fluorine, yielding 2,4-difluoro-3,5-dichloronitrobenzene[2][4].

Workflow of Teflubenzuron synthesis utilizing 2,3,4,5-TCNB as a key intermediate.

Experimental Protocol 1: Synthesis of 2,3,4,5-TCNB[2][4]

To achieve a highly pure yield of 2,3,4,5-TCNB, chlorination of 2,4,5-trichloronitrobenzene is performed. Iodine is utilized as a catalyst because it acts as a Lewis acid precursor, polarizing the chlorine molecule to force electrophilic aromatic substitution on the highly deactivated ring.

• Reagent Preparation: In a temperature-controlled reactor, combine 2,4,5-trichloronitrobenzene with a solvent mixture of concentrated sulfuric acid and chlorosulfonic acid. Add 1,2-dichloroethane as a cosolvent.

• Catalysis: Introduce catalytic amounts of Iodine ( I2​ ).

• Chlorination: Bubble chlorine gas ( Cl2​ ) into the mixture, strictly maintaining the reaction temperature between 50°C and 80°C. Monitor progression via Thin Layer Chromatography (TLC).

• Quenching & Separation: Upon completion (approx. 10 hours), pour the mixture into ice water. Neutralize the solvent layer and remove the 1,2-dichloroethane under reduced pressure.

• Purification: Recrystallize the crude product using ethanol. The mother liquor can be recycled for subsequent batches, yielding 2,3,4,5-TCNB at >99% purity.

Experimental Protocol 2: Conversion to Teflubenzuron Intermediate[5][7]

• Fluorination: Dissolve 2,3,4,5-TCNB in anhydrous Dimethylformamide (DMF). Add anhydrous Potassium Fluoride (KF).

• Reaction: Heat the mixture to 140°C for 15 hours. The SN​Ar reaction selectively replaces the ortho and para chlorines, yielding 2,4-difluoro-3,5-dichloronitrobenzene.

• Reduction: Reduce the nitro group using standard catalytic hydrogenation to yield 2,4-difluoro-3,5-dichloroaniline.

• Condensation: React the resulting aniline with 2,6-difluorobenzoyl isocyanate in toluene at room temperature for 15 hours to precipitate Teflubenzuron.

Toxicokinetics and Metabolic Pathways

Understanding the metabolism of 2,3,4,5-TCNB is crucial for toxicological risk assessment. Unlike Pentachloronitrobenzene (PCNB), which undergoes nitro group replacement by glutathione, 2,3,4,5-TCNB does not follow this pathway[5][6]. Instead, its metabolism is governed by two distinct routes depending on systemic absorption.

Metabolic Divergence

• Gastrointestinal Reduction: Unabsorbed 2,3,4,5-TCNB in the gut is subjected to nitroreduction by intestinal microflora, converting the nitro group to an amine, yielding 2,3,4,5-tetrachloroaniline[5][7].

• Hepatic Conjugation: The fraction of 2,3,4,5-TCNB that is systemically absorbed is processed in the liver. It is converted primarily into glucuronide conjugates (approx. 27% of the dose) and ethereal sulfate conjugates (approx. 7% of the dose) to facilitate renal excretion[5][7].

Metabolic pathways of 2,3,4,5-TCNB highlighting gut reduction and hepatic conjugation.

Table 2: Toxicological Hazard Profile[3][10]

Hazard Classification (GHS)	Clinical Manifestation	Mechanistic Cause
Acute Toxicity (Oral/Dermal)	Harmful if swallowed/contacted (H302/H312).	Lipophilic absorption leads to systemic circulation of nitro-radicals.
Methemoglobinemia Risk	Oxygen starvation (anoxia).	Metabolites bind to hemoglobin, oxidizing Fe2+ to Fe3+ , preventing O2​ transport.
Aquatic Toxicity	Long-term adverse effects (H410).	High LogP (3.93) causes bioaccumulation in aquatic lipid tissues.

Emerging Pharmacological Research: Antineoplastic Potential

Beyond agrochemicals, 2,3,4,5-TCNB has been historically documented as an experimental antineoplastic drug[7][8]. Recent pharmacogenomic studies have utilized 2,3,4,5-TCNB in high-throughput screening to understand how genetic variations affect cytotoxic drug responses.

Notably, a study utilizing Lymphoblastoid Cell Lines (LCL) investigated the influence of introgressed Neanderthal alleles on modern human drug responses. 2,3,4,5-TCNB was identified among the chemicals where specific Neanderthal single nucleotide polymorphisms (SNPs) significantly altered the dose-response and cytotoxic sensitivity of the cells[9]. This positions 2,3,4,5-TCNB not just as an industrial chemical, but as a valuable probe in personalized medicine and evolutionary pharmacogenomics for dissecting the etiology of adverse drug events.

References

• PubChem. "2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 - PubChem". National Institutes of Health. Available at:[Link]

• PubChem. "1,2,4,5-Tetrachloro-3-nitrobenzene | C6HCl4NO2 - PubChem". National Institutes of Health. Available at:[Link]

• ChemBK. "2,3,4,5-tetrachloronitrobenzene". Available at:[Link]

• LookChem. "Teflubenzuron". Available at: [Link]

• Google Patents. "CN102863340B - Preparation and purifying method of 2, 3, 4, 5-tetrachloronitrobenzene".
• Google Patents. "CN102863340A - Preparation and purifying method of 2, 3, 4, 5-tetrachloronitrobenzene".

• Haz-Map. "2,3,4,5-Tetrachloronitrobenzene - Hazardous Agents". Available at:[Link]

• PeerJ. "The influence of Neanderthal alleles on cytotoxic response". Available at:[Link]

• ResearchGate. "Bioactivation and Hepatotoxicity of Nitroaromatic Drugs". Available at:[Link]

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Protocols & Analytical Methods

Application Note: 2,3,4,5-Tetrachloronitrobenzene (TCNB) as a Strategic Intermediate in High-Performance Dye Synthesis

Executive Summary

In the development of advanced colorants, the structural stability of the dye intermediate dictates the environmental resilience of the final product. 2,3,4,5-Tetrachloronitrobenzene (TCNB) is a highly specialized polychlorinated nitroaromatic compound that serves as a critical building block in organic synthesis, particularly for anthraquinone vat dyes[1]. This application note provides drug development professionals, synthetic chemists, and materials scientists with a comprehensive, self-validating guide to the synthesis, purification, and downstream transformation of TCNB into functional dye precursors.

Chemical Rationale & Mechanistic Insights

The utility of TCNB in dye synthesis is governed by two distinct functional domains on the benzene ring:

• The Polychlorinated Backbone: The four adjacent chlorine atoms exert a profound inductive electron-withdrawing effect (-I effect). This significantly lowers the electron density of the aromatic ring, rendering the final dye molecule highly resistant to oxidative degradation and photobleaching—key requirements for high-fastness vat dyes[2]. Furthermore, the steric bulk of the halogens forces specific molecular conformations during dye coupling, enhancing the dye's affinity for cellulosic fibers.

• The Nitro Anchor: The nitro group provides a regioselective anchor point. It can be quantitatively reduced to an amine, yielding 2,3,4,5-tetrachloroaniline (TCA) [2]. TCA acts as a potent nucleophile for Ullmann-type condensations with anthraquinone derivatives or as a precursor for diazonium salt generation in complex azo dye synthesis.

Physicochemical Profiling

Understanding the physical properties of TCNB is critical for designing purification workflows and predicting its behavior in biphasic reaction mixtures. The compound is highly lipophilic and presents as pale yellow crystals at room temperature[1].

Table 1: Key Physicochemical Properties of TCNB

Property	Value	Reference
Molecular Formula	C₆HCl₄NO₂	[3]
Molecular Weight	260.89 g/mol	[3]
Physical State	Pale yellow crystals	[1]
Melting Point	65.0 – 65.2 °C	[4]
Boiling Point	315.2 °C	[3]
LogP	4.73	[3]
Vapor Pressure	1.38 × 10⁻⁴ mmHg (at 25 °C)	[5]

Pathway Visualization: From Precursor to Dye

The following workflow illustrates the mechanistic journey of TCNB, highlighting the critical reduction step required to activate the molecule for dye conjugation.

Workflow of TCNB synthesis and its downstream conversion into high-performance dyes.

Experimental Protocols

Protocol 1: Synthesis and High-Purity Isolation of TCNB

Causality: Dye synthesis demands intermediates with >99% purity. Isomeric impurities (such as unreacted 2,4,5-trichloronitrobenzene) will cause off-shade colors and reduce the tinctorial strength of the final dye. We utilize an iodine-catalyzed chlorination method followed by a specific ethanol recrystallization to exploit the solubility gradient between the product and the precursor[6].

Step-by-Step Methodology:

• Reaction Setup: In a multi-neck flask equipped with a mechanical stirrer and a gas inlet, dissolve 2,4,5-trichloronitrobenzene in a solvent mixture of concentrated sulfuric acid, chlorosulfonic acid, and 1,2-dichloroethane (cosolvent)[6].

• Catalysis: Add a catalytic amount of iodine to the mixture. Rationale: Iodine acts as a Lewis acid catalyst, polarizing the chlorine gas to facilitate electrophilic aromatic substitution on the highly deactivated ring.

• Chlorination: Heat the reaction mixture to 50–80 °C. Slowly bubble chlorine gas through the solution until the theoretical uptake is achieved[6].

• Phase Separation: Allow the mixture to cool. Separate the 1,2-dichloroethane solvent layer from the nitration mixture layer. Evaporate the 1,2-dichloroethane under reduced pressure to yield the crude TCNB product[4].

• Recrystallization: Dissolve the crude TCNB in boiling ethanol. Allow the solution to cool slowly to room temperature, then transfer to an ice bath to induce crystallization. Filter the pale yellow crystals and wash with cold ethanol[4].

Self-Validating System (Quality Control): Measure the melting point of the isolated crystals. A sharp melting point of 65.0–65.2 °C confirms the successful removal of the 2,4,5-trichloronitrobenzene precursor and validates a purity of ≥99%[4]. Do not proceed to Protocol 2 if the melting point is depressed or broad.

Protocol 2: Selective Reduction to 2,3,4,5-Tetrachloroaniline (TCA)

Causality: The conversion of TCNB to TCA is the most critical step in dye intermediate preparation. The primary risk here is hydrodechlorination (the unwanted cleavage of C-Cl bonds), which frequently occurs if standard palladium-on-carbon (Pd/C) hydrogenation is used. To prevent this, a classical Béchamp reduction (Fe/HCl) is strictly recommended, as it selectively reduces the nitro group without disturbing the chlorinated ring[7].

Step-by-Step Methodology:

• Activation of Iron: In a reaction vessel, suspend fine iron powder (3.5 equivalents) in a mixture of water and a small amount of concentrated HCl. Heat to 90 °C for 15 minutes to etch the iron surface and generate the active FeCl₂ catalytic species.

• Substrate Addition: Dissolve pure TCNB (from Protocol 1) in a miscible co-solvent (e.g., ethanol) to ensure homogeneity. Add this solution dropwise to the activated iron suspension while maintaining vigorous stirring at 80–90 °C.

• Reaction Progression: The reaction is highly exothermic. Maintain reflux for 2–3 hours. The pale yellow color of the nitro compound will gradually disappear, replaced by a darker, homogeneous amine hydrochloride solution.

• Workup: Cool the mixture and basify with 20% NaOH to pH 9 to precipitate the iron sludge (as iron oxides/hydroxides) and liberate the free amine.

• Extraction: Extract the aqueous slurry with ethyl acetate or toluene. Filter the organic phase through a pad of Celite to remove residual iron particulates.

• Isolation: Concentrate the organic layer under vacuum to yield 2,3,4,5-tetrachloroaniline as a solid.

Self-Validating System (Quality Control): Analyze the product via GC-MS. The validation of success is the complete disappearance of the TCNB parent ion ( m/z ~259) and the emergence of the TCA parent ion ( m/z ~229) with the characteristic isotopic cluster of four chlorine atoms intact.

Downstream Application: Anthraquinone Vat Dye Coupling

Once TCA is validated, it is subjected to an Ullmann condensation . The amine is reacted with 1-chloroanthraquinone in the presence of a copper catalyst (e.g., Cu powder or CuCl) and an acid scavenger (Na₂CO₃) in a high-boiling solvent like nitrobenzene. The resulting secondary amine bridges the tetrachlorobenzene ring and the anthraquinone chromophore. The extreme steric hindrance and electron-withdrawing nature of the four chlorines protect this amine linkage from environmental oxidation, resulting in a vat dye with exceptional light and wash fastness.

References

• Title : 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428 - PubChem Source : nih.gov URL :[Link]

• Title : 2,3,4,5-Tetrachloronitrobenzene - Hazardous Agents - Haz-Map Source : haz-map.com URL : [Link]

• Source: google.
• Source: google.

• Title : The metabolism of pentachloronitrobenzene and 2:3:4:6-tetrachloronitrobenzene and the formation of mercapturic acids in the rabbit Source : scispace.com URL :[Link]

Sources

• 1. 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,3,4,5-Tetrachloronitrobenzene | 879-39-0 | Benchchem [benchchem.com]
• 3. guidechem.com [guidechem.com]
• 4. CN102863340B - Preparation and purifying method of 2, 3, 4, 5-tetrachloronitrobenzene - Google Patents [patents.google.com]
• 5. 2,3,4,5-Tetrachloronitrobenzene - Hazardous Agents | Haz-Map [haz-map.com]
• 6. CN102863340A - Preparation and purifying method of 2, 3, 4, 5-tetrachloronitrobenzene - Google Patents [patents.google.com]
• 7. scispace.com [scispace.com]

Application Note: 2,3,4,5-Tetrachloronitrobenzene as a Reference Standard in Environmental GC-ECD/GC-MS Analysis

Introduction & Analytical Rationale

In the precise field of environmental trace analysis, the integrity of quantitative data relies entirely on the selection of robust, chemically stable reference standards. 2,3,4,5-Tetrachloronitrobenzene (TCNB; CAS 879-39-0) is a highly chlorinated nitroaromatic compound that serves as an exceptional internal standard (IS) and surrogate standard 1.

While structurally related to the agricultural fungicide Tecnazene (2,3,5,6-Tetrachloronitrobenzene), 2,3,4,5-TCNB is primarily utilized in analytical chemistry. Its specific substitution pattern imparts unique chromatographic retention and detector response properties, making it a cornerstone in regulatory frameworks such as EPA Method 8091 (Nitroaromatics by GC-ECD/NPD) 2 and EPA Method 8270D (Semivolatile Organic Compounds by GC-MS) 3.

Causality: Why choose 2,3,4,5-TCNB?

The selection of 2,3,4,5-TCNB over other halogenated standards is driven by specific physicochemical and spectrometric mechanisms:

• Electron Capture Efficiency: The presence of four strongly electronegative chlorine atoms coupled with a nitro group creates a massive electron-withdrawing effect across the benzene ring. This makes the molecule exceptionally responsive to Electron Capture Detectors (ECD), allowing for ultra-trace (parts-per-billion) detection limits in complex matrices 2.

• Mass Spectrometric Distinctiveness: In GC-MS analysis, 2,3,4,5-TCNB fragments to produce highly distinct isotopic clusters. The primary ions at m/z 203 and m/z 215 provide a unique mass spectral signature that rarely overlaps with native environmental contaminants, ensuring high signal-to-noise ratios during Selected Ion Monitoring (SIM) 4.

• Chromatographic Elution: On standard non-polar to mid-polar capillary columns (e.g., DB-5 or DB-1701), 2,3,4,5-TCNB elutes in a chromatographic "sweet spot"—well after highly volatile solvent fronts and low-molecular-weight interferences, but before heavy polycyclic aromatic hydrocarbons (PAHs), minimizing co-elution risks 5.

Physicochemical & Spectrometric Profile

To utilize a standard effectively, analysts must understand its fundamental properties. The table below summarizes the core data that dictates the handling and instrumental parameters for 2,3,4,5-TCNB.

Table 1: Core Properties of 2,3,4,5-Tetrachloronitrobenzene

Property	Value / Description	Analytical Significance
Molecular Formula	C₆HCl₄NO₂	High halogenation ensures strong ECD response.
Molecular Weight	260.88 g/mol	Falls within the optimal mass range for GC-MS quadrupole transmission.
Physical State	Pale yellow crystals	Requires appropriate solubilization (e.g., in Toluene/Isooctane) 6.
Log Kow (Partition)	3.93	Excellent partitioning into non-polar extraction solvents (Hexane/DCM) 4.
Primary MS Ions (m/z)	203 (Base), 215, 201	Distinct isotopic clusters allow for interference-free SIM quantification 4.

Analytical Workflow

Fig 1. Analytical workflow utilizing 2,3,4,5-TCNB as a reference standard across GC-ECD and GC-MS.

Step-by-Step Experimental Protocol

This protocol outlines the use of 2,3,4,5-TCNB as a surrogate standard to validate extraction efficiency in environmental matrices, aligning with EPA SW-846 methodologies 2, 7. The protocol is designed as a self-validating system to ensure data integrity at every step.

Phase 1: Standard Preparation & Self-Validation

• Stock Solution: Procure a certified reference material of 2,3,4,5-TCNB (e.g., 1000 µg/mL in Isooctane:Toluene) 6. Store at -10°C to -20°C in the dark to prevent photodegradation 3.

• Working Surrogate Solution: Dilute the stock solution in pesticide-grade hexane to a working concentration of 50 ng/µL.

• Self-Validation Check: Inject the working solution directly into the GC-MS/ECD before sample extraction.

  • Causality: Verifying that the peak shape is sharp and symmetrical confirms instrument readiness. Tailing indicates active sites in the GC inlet liner, which must be replaced before proceeding to prevent false-low recovery data.

Phase 2: Sample Spiking and Extraction

• Matrix Spiking: Accurately transfer 1.0 L of aqueous sample (or 30 g of soil) into the extraction vessel. Spike exactly 10.0 µL of the 50 ng/µL 2,3,4,5-TCNB working solution into every sample, method blank, and matrix spike 2.

  • Causality: Spiking prior to extraction ensures the surrogate undergoes the exact same physical and chemical stresses as the target analytes, providing a true, mathematically valid measure of extraction efficiency.

• Extraction: Perform Liquid-Liquid Extraction (LLE) for water or Soxhlet extraction for soils using Methylene Chloride (DCM).

• Solvent Exchange: Concentrate the extract using a Kuderna-Danish (K-D) apparatus and exchange the solvent entirely to Hexane.

  • Causality: Residual DCM causes severe band broadening and produces a massive, interfering solvent peak in ECD analysis. Complete exchange to hexane is critical for baseline stability 2.

Phase 3: Instrumental Analysis

• Column Selection: Install a 30m x 0.25mm ID x 0.25µm film thickness DB-5 (5% Phenyl-methylpolysiloxane) or DB-1701 capillary column 5.

• Injection: Inject 1.0 µL of the extract in splitless mode.

• Detection (GC-ECD): Set the ECD temperature to 300°C. Nitrogen or Argon/Methane (95/5) should be used as the makeup gas.

• Detection (GC-MS): Operate in Electron Ionization (EI) mode at 70 eV. Monitor m/z 203 and 215 for 2,3,4,5-TCNB 4.

Table 2: Recommended GC Temperature Program

Parameter	Setting	Mechanistic Rationale
Initial Temp	80°C (Hold 2 min)	Focuses analytes at the head of the column via the solvent effect.
Ramp 1	15°C/min to 150°C	Rapidly elutes highly volatile non-target compounds.
Ramp 2	5°C/min to 280°C	Maximizes resolution of mid-eluting nitroaromatics and TCNB.
Final Hold	280°C (Hold 5 min)	Bakes off heavy matrix contaminants to prevent carryover in subsequent runs.

Phase 4: Quality Assurance & Troubleshooting

• Recovery Limits: Calculate the recovery of 2,3,4,5-TCNB. Acceptable EPA surrogate recovery limits typically range from 50% to 130% depending on the matrix. If recovery falls below 50%, suspect emulsion formation during LLE or volatilization loss during K-D concentration.

• Co-elution Troubleshooting: On a standard DB-5 column, 2,3,4,5-TCNB may occasionally elute in close proximity to 1-chloro-2,4-dinitrobenzene 5. If co-elution occurs, switch to a DB-1701 column. The cyanopropylphenyl stationary phase of the DB-1701 offers different dipole selectivity, effectively resolving these critical pairs 5.

References

• Title: 2,3,4,5-Tetrachloronitrobenzene | 879-39-0 Source: Benchchem URL
• Source: U.S. Environmental Protection Agency (EPA)
• Title: EPA Method 8270D (SW-846): Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS)
• Source: National Center for Biotechnology Information (NIH)
• Title: NEMI Method Summary - 8091 (by GC-NPD)
• Title: CAS 879-39-0: 1,2,3,4-Tetrachloro-5-nitrobenzene Source: CymitQuimica URL
• Title: METHOD 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography Source: Green River Tech / EPA Draft Reports URL

Sources

• 1. 2,3,4,5-Tetrachloronitrobenzene | 879-39-0 | Benchchem [benchchem.com]
• 2. epa.gov [epa.gov]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. greenrivertech.com.tw [greenrivertech.com.tw]
• 6. cymitquimica.com [cymitquimica.com]
• 7. NEMI Method Summary - 8091 (by GC-NPD) [nemi.gov]

Application Note: High-Sensitivity GC-MS Determination of 2,3,4,5-Tetrachloronitrobenzene (Tecnazene) in Complex Matrices

Target Audience: Analytical Chemists, Environmental Scientists, and Agronomic Drug Development Professionals Document Type: Technical Protocol & Application Guide

Introduction and Regulatory Context

2,3,4,5-Tetrachloronitrobenzene (TCNB), commonly known as Tecnazene, is a highly chlorinated nitroaromatic compound historically utilized as a fungicide and sprout suppressant in agricultural commodities, particularly potatoes. Due to its persistence, bioaccumulation potential, and toxicity, stringent monitoring in environmental (soil, water) and food matrices is required.

The U.S. Environmental Protection Agency (EPA) outlines the analysis of semivolatile organic compounds, including TCNB, under EPA Method 8270D (Semivolatile Organic Compounds by GC/MS) [1] and EPA Method 1699 (Pesticides by HRGC/HRMS) [2]. This application note synthesizes these regulatory frameworks into a robust, self-validating Gas Chromatography-Mass Spectrometry (GC-MS) protocol optimized for trace-level quantification using QuEChERS extraction and Isotope Dilution Mass Spectrometry (IDMS).

Experimental Design and Mechanistic Causality

A successful GC-MS method for highly chlorinated, electronegative compounds like TCNB requires careful optimization of sample preparation, chromatographic separation, and ionization. Do not merely follow steps; understanding the why ensures analytical integrity.

• Extraction Chemistry (QuEChERS vs. Soxhlet): While traditional EPA methods (e.g., Method 3540) utilize 18-24 hour Soxhlet extraction [3], modern high-throughput laboratories favor the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach for food and biosolid matrices. Acetonitrile (ACN) is used because it effectively partitions semivolatiles while precipitating proteins. The addition of buffering salts (e.g., sodium acetate or citrate) forces the phase separation of ACN and water, driving the hydrophobic TCNB into the organic layer.

• Chromatographic Separation: A mid-polarity column (e.g., 5% phenyl / 95% dimethylpolysiloxane, such as DB-5MS) is selected. TCNB contains both a highly polar nitro group and four bulky, electronegative chlorine atoms. A purely non-polar column struggles to resolve TCNB from co-extracted lipid matrix interferences, whereas a mid-polarity stationary phase provides the necessary dipole-dipole interactions for sharp peak shapes.

• Ionization and Detection (EI-MS): Electron Ionization (EI) at 70 eV (or 45 eV for reduced fragmentation in HRMS) [4] is standard. TCNB undergoes characteristic fragmentation: the loss of the nitro group ( [M−NO2​]+ ) and sequential losses of chlorine atoms. Monitoring the isotopic cluster of the multi-chlorinated parent/fragment ions is critical for unambiguous identification.

Step-by-Step Analytical Protocol

Sample Preparation (Modified QuEChERS)

Self-Validating Step: Always process a Method Blank (MB) and a Matrix Spike (MS) alongside unknown samples to verify the absence of carryover and the efficiency of extraction.

• Homogenization: Weigh 10.0 g of homogenized sample (e.g., potato tissue or soil) into a 50 mL PTFE centrifuge tube. For dry samples, add 5 mL of HPLC-grade water and allow 15 minutes for hydration.

• Internal Standard Addition: Spike the sample with 50 µL of 13C6​ -Hexachlorobenzene (or a suitable deuterated/isotopically labeled analog) at 1 µg/mL. Causality: Adding the internal standard before extraction corrects for analyte loss during the subsequent partitioning and cleanup steps.

• Extraction: Add 10 mL of Acetonitrile (containing 1% acetic acid for AOAC variations). Vortex vigorously for 1 minute.

• Partitioning: Add QuEChERS extraction salts (4 g anhydrous MgSO4​ , 1 g NaCl , 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate). Shake vigorously for 5 minutes, then centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid Phase Extraction (dSPE) Cleanup: Transfer 5 mL of the upper ACN layer to a 15 mL tube containing dSPE sorbents (150 mg MgSO4​ , 50 mg PSA, and 50 mg C18). Causality: PSA removes organic acids, while C18 removes lipid interferences that could foul the GC inlet.

• Final Concentration: Centrifuge the dSPE tube. Transfer 2 mL of the supernatant and evaporate to near dryness under a gentle nitrogen stream. Reconstitute in 1 mL of Hexane/Acetone (1:1 v/v) for GC-MS injection.

GC-MS Instrumental Parameters

Parameter	Specification / Setting
Instrument	Single Quadrupole or High-Resolution Sector Field MS (e.g., DFS)
Column	DB-5MS or DB-17MS (30 m × 0.25 mm ID × 0.25 µm film thickness)
Carrier Gas	Helium (Ultra-High Purity, 99.999%), constant flow at 1.2 mL/min
Injection	1.0 µL, Splitless mode (purge valve open at 1.0 min)
Inlet Temperature	250 °C (Deactivated single-taper liner with glass wool)
Oven Program	60 °C (hold 1 min) → 15 °C/min to 150 °C → 5 °C/min to 280 °C (hold 5 min)
Transfer Line Temp	280 °C
Ion Source Temp	230 °C (EI mode, 70 eV)
Acquisition Mode	Selected Ion Monitoring (SIM) or MRM (if using GC-MS/MS)

Quantitative Data and Target Ions

To ensure high confidence in target identification, monitor the primary quantifier ion and at least two qualifier ions. The isotopic signature of four chlorine atoms provides a distinct M, M+2, M+4, M+6 pattern.

Table 1: Mass Spectrometry Acquisition Parameters for TCNB

Analyte	Retention Time (approx.)	Quantifier Ion (m/z)	Qualifier Ions (m/z)	HRMS Exact Mass (Quant)	LOD (Matrix Dependent)
2,3,4,5-Tetrachloronitrobenzene	14.4 - 15.2 min	261	259, 263, 215	260.8732 [4]	0.5 - 2.0 µg/kg
13C6​ -Hexachlorobenzene (IS)	15.9 min	290	292, 288	289.8303 [4]	N/A

Note: Retention times are highly dependent on exact column trimming and carrier gas velocity. Always establish retention time windows using calibration standards as per EPA Method 8000.

Analytical Workflow Visualization

The following diagram maps the logical progression of the sample from raw matrix to quantified data, highlighting the critical E-E-A-T checkpoints (Quality Control integration).

Caption: End-to-end analytical workflow for TCNB quantification, integrating critical Quality Control (QC) checkpoints.

References

• Method 8270D: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). U.S. Environmental Protection Agency (EPA). Available at: [Link]

• Method 1699: Pesticides in Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS. U.S. Environmental Protection Agency (EPA). Available at:[Link]

• Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. U.S. Environmental Protection Agency (EPA). Available at:[Link]

High-performance liquid chromatography (HPLC) analysis of 2,3,4,5-Tetrachloronitrobenzene

Application Note & Protocol: High-Performance Liquid Chromatography (HPLC) Analysis of 2,3,4,5-Tetrachloronitrobenzene (Tecnazene)

Introduction & Analytical Strategy

2,3,4,5-Tetrachloronitrobenzene (Tecnazene) is a heavily substituted nitroaromatic compound traditionally utilized as an agricultural fungicide and potato sprout suppressant[1]. Historically, environmental and food safety laboratories relied on Gas Chromatography with Electron Capture Detection (GC-ECD) to analyze Tecnazene due to its volatility and the high electronegativity of its chlorine and nitro groups[2][3].

However, as a Senior Application Scientist, I advocate for the transition to Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) for modern workflows. HPLC mitigates the thermal degradation risks inherent to GC injection ports and allows for the simultaneous, non-destructive determination of Tecnazene and its polar, biologically relevant metabolites, such as 2,3,4,5-tetrachloroaniline (TCA)[4]. This guide details a robust, self-validating RP-HPLC methodology tailored for complex matrices.

Physicochemical Profiling & Methodological Causality

Rational method development requires aligning the chromatographic parameters with the analyte's molecular behavior.

Table 1: Physicochemical Properties & Chromatographic Implications

Property	Value	Chromatographic Causality
Molecular Formula	C₆HCl₄NO₂	The nitroaromatic ring provides an excellent chromophore for UV detection (210 nm) and enables highly selective reductive amperometric detection[5].
Molecular Weight	260.88 g/mol	As a small molecule, sharp peak shapes require high-efficiency columns (e.g., 5 µm, 3 µm, or sub-2 µm particles) to minimize longitudinal diffusion[6].
LogP	3.93	Highly lipophilic. Demands a high percentage of organic modifier (e.g., 60–75% Acetonitrile) to ensure timely elution and prevent excessive band broadening[5][6].

| pKa | Neutral | While Tecnazene's retention is unaffected by pH, acidic mobile phase modifiers are mandatory to suppress stationary phase silanol activity and control the ionization of basic metabolites[1][6]. |

Causality in Column and Mobile Phase Selection: Because Tecnazene is highly hydrophobic (LogP 3.93), standard C18 columns exhibit intense retention. To optimize the retention factor ( k′ ), a mobile phase rich in acetonitrile (MeCN) is required[5]. While Tecnazene is neutral, the addition of 0.1% phosphoric acid (for UV detection) or 0.1% formic acid (for LC-MS compatibility) is a critical experimental choice[6]. This acidic modifier serves a dual purpose: it protonates residual silanols on the silica stationary phase (reducing peak tailing) and suppresses the ionization of basic degradation products, ensuring reproducible retention times across the entire sample profile[1][6].

Workflow Visualization

Workflow for the extraction and RP-HPLC analysis of Tecnazene from complex matrices.

Self-Validating Experimental Protocol

A robust protocol must be self-validating; every potential point of failure must have a built-in mathematical or procedural check.

Phase 1: Sample Preparation (Matrix Extraction & Cleanup)

Rationale: Tecnazene residues in agricultural or environmental matrices are tightly bound to lipophilic components. A biphasic extraction ensures quantitative recovery while minimizing co-extracted interferences[4].

• Homogenization & Spiking (The Self-Validation Step): Homogenize 10.0 g of the sample matrix. Immediately spike the homogenate with a known concentration of an internal standard (IS), such as 1,2,3,4-tetrachlorobenzene or 2,4,6-tribromoaniline[4][7].

  • Causality: Introducing the IS before extraction creates a self-validating system. Any analyte loss due to emulsion formation or evaporative loss during subsequent steps is mathematically corrected by the IS recovery ratio.

• Solvent Extraction: Add 50 mL of HPLC-grade Acetonitrile and sonicate for 15 minutes[8].

  • Causality: Acetonitrile is chosen over methanol because it efficiently precipitates matrix proteins while fully solubilizing the highly lipophilic Tecnazene.

• Partitioning/Cleanup: Filter the extract. To remove polar interferences, pass the filtrate through a pre-conditioned C18 Solid Phase Extraction (SPE) cartridge. Elute the analyte with 5 mL of pure Acetonitrile.

• Concentration: Evaporate the eluate under a gentle stream of nitrogen at room temperature.

  • Critical Caution: Tecnazene exhibits semi-volatility. Applying heat (e.g., >30 °C) during evaporation will cause severe, irreversible analyte loss[1]. Reconstitute the final residue in 1.0 mL of the initial HPLC mobile phase.

Phase 2: HPLC System Conditions

• System Configuration: Binary HPLC Pump equipped with a Photodiode Array (PDA) or tandem Mass Spectrometer (MS/MS)[7].

• Column: Reverse-phase C18 (e.g., 250 mm × 4.6 mm, 5 µm) or a low-silanol mixed-mode column (e.g., Newcrom R1)[6][7].

• Mobile Phase: Isocratic elution using 70% Acetonitrile / 30% HPLC-grade Water, modified with 0.1% Formic Acid[6].

• Flow Rate: 1.0 to 1.2 mL/min (optimized for standard 4.6 mm ID columns)[5].

• Column Temperature: 40 °C.

  • Causality: Elevating the temperature reduces the viscosity of the high-organic mobile phase, lowering backpressure and improving mass transfer kinetics for sharper peaks[7].

• Injection Volume: 10 – 20 µL[7][8].

• Detection:

  • UV/PDA: Quantify at 210 nm (optimal absorbance for the substituted aromatic ring)[9].

  • Amperometric (Alternative): For ultra-trace analysis in complex matrices containing interfering phenols, use DC amperometric detection at -0.5 V vs Ag/AgCl in reductive mode. This provides extreme selectivity for the nitro group[5].

Phase 3: System Suitability & Validation Checks

• Blank Injection: Run a mobile phase blank prior to the sequence to verify the absence of ghost peaks or column carryover.

• Matrix Spike Recovery: Acceptable recovery must fall between 80% and 110%[4]. If recovery drops below 80%, immediately investigate evaporative losses during the nitrogen blow-down step.

• Resolution ( Rs​ ): Ensure Rs​>1.5 between Tecnazene and its primary metabolite, TCA, to guarantee accurate integration.

Data Presentation: Validation Metrics

Table 2: Typical Chromatographic Parameters & Validation Metrics

Parameter	Value / Metric	Analytical Significance

| Retention Time ( tR​ ) | ~6.5 - 8.0 min | Highly reproducible under isocratic conditions; dependent on exact column dead volume[5]. | | Limit of Detection (LOD) | 0.01 mg/kg (UV)[4] | Sufficient for standard regulatory maximum residue limits (MRLs). | | Ultra-Trace LOD | < 1.0 nmol/L[5] | Achievable only when substituting UV with Amperometric or MS/MS detection. | | Limit of Quantitation (LOQ) | 0.04 µg/mL (UV)[9] | Baseline threshold for reliable, repeatable quantification in matrix extracts. | | Linearity ( R2 ) | > 0.999 | Validated across a working range of 0.05 - 20.0 µg/mL. | | Injection Precision (RSD) | < 2.0% ( n=5 )[5] | Ensures autosampler and pump gradient fidelity. |

References

• SIELC Technologies. 2,3,4,5-Tetrachloronitrobenzene HPLC method. sielc.com. 6

• Ministry of Health, Labour and Welfare (MHLW). Analytical Methods for Residual Compositional Substances of Agricultural Chemicals, Feed Additives, and Veterinary Drugs in Food. mhlw.go.jp. 8

• PubChem. 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428. nih.gov. 2

• Food and Agriculture Organization (FAO). 1199 TECNAZENE (115) EXPLANATION. fao.org.4

• U.S. Environmental Protection Agency (EPA). Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. epa.gov. 3

• ResearchGate. EXTRACTION AND HPLC ANALYSIS OF POTATO SPROUT SUPPRESSANT CHEMICALS. researchgate.net. 1

• National Institutes of Health (PMC). E-cigarettes can emit formaldehyde at high levels under conditions that have been reported to be non-averse to users. nih.gov. 7

• University of Glasgow. Extraction and HPLC analysis of potato sprout suppressant chemicals. PhD thesis. gla.ac.uk. 9

• ResearchGate. Determination of Nitroaromatic Photodecomposition Products of Tecnazene Using Liquid Chromatography with Amperometric Detection. researchgate.net. 5

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. fao.org [fao.org]
• 5. researchgate.net [researchgate.net]
• 6. 2,3,4,5-Tetrachloronitrobenzene | SIELC Technologies [sielc.com]
• 7. E-cigarettes can emit formaldehyde at high levels under conditions that have been reported to be non-averse to users - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mhlw.go.jp [mhlw.go.jp]
• 9. theses.gla.ac.uk [theses.gla.ac.uk]

Application of 2,3,4,5-Tetrachloronitrobenzene in Metabolic Studies: An In-Depth Technical Guide

This guide provides a comprehensive overview and detailed protocols for researchers, scientists, and drug development professionals on the application of 2,3,4,5-tetrachloronitrobenzene (2,3,4,5-TCNB) in metabolic studies. This document offers a blend of theoretical background, practical, step-by-step methodologies, and field-proven insights to facilitate robust and reproducible experimental outcomes.

Introduction: Understanding the Metabolic Fate of 2,3,4,5-Tetrachloronitrobenzene

2,3,4,5-Tetrachloronitrobenzene is a polychlorinated nitroaromatic compound. While not a pharmaceutical agent, its study provides a valuable model for understanding the metabolic pathways of xenobiotics bearing similar structural motifs, which are common in industrial chemicals, pesticides, and certain drug candidates. The metabolic fate of a compound is a critical determinant of its toxicological profile and pharmacokinetic behavior.

The metabolism of 2,3,4,5-TCNB is characterized by two primary pathways. The major route is the reduction of the nitro group, predominantly by the gut microbiota, to form 2,3,4,5-tetrachloroaniline (TCA).[1] A secondary, less prominent pathway for the absorbed compound involves Phase II conjugation reactions, leading to the formation of glucuronide and ethereal sulfate conjugates.[1] Unlike some of its isomers, such as 2,3,5,6-tetrachloronitrobenzene (tecnazene), 2,3,4,5-TCNB does not readily undergo nitro-displacement via glutathione conjugation.[2][3]

This guide will provide detailed protocols for investigating these metabolic transformations both in vitro, using liver subcellular fractions and hepatocytes, and in vivo, utilizing rodent models. Furthermore, we will detail the analytical methodologies required for the precise quantification of 2,3,4,5-TCNB and its primary metabolite, 2,3,4,5-tetrachloroaniline.

PART 1: In Vitro Metabolic Studies

In vitro systems are indispensable tools for elucidating the metabolic pathways of a xenobiotic in a controlled environment, free from the complexities of a whole organism. Liver microsomes and hepatocytes are the gold-standard models for these investigations.

Section 1.1: Metabolic Stability in Liver Microsomes

Liver microsomes are vesicles of the endoplasmic reticulum and contain a high concentration of Phase I enzymes, particularly cytochrome P450 (CYP) enzymes.[4][5] This assay is a primary screen to determine the intrinsic clearance of a compound.

Protocol 1: Metabolic Stability of 2,3,4,5-TCNB in Human Liver Microsomes

Objective: To determine the rate of disappearance of 2,3,4,5-TCNB when incubated with human liver microsomes.

Materials:

• 2,3,4,5-Tetrachloronitrobenzene (analytical standard)

• Human Liver Microsomes (pooled, from a reputable supplier)

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (HPLC grade), ice-cold

• Internal Standard (IS) solution (e.g., a structurally similar, stable compound not present in the matrix)

• 96-well plates and sealing mats

• Incubator with shaking capabilities (37°C)

• Centrifuge

Procedure:

• Preparation of Reagents:

  • Thaw human liver microsomes on ice. Dilute to a working concentration of 1 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare a 1 mM stock solution of 2,3,4,5-TCNB in a suitable organic solvent (e.g., DMSO). The final solvent concentration in the incubation should not exceed 1%.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Prepare the quenching solution: ice-cold acetonitrile containing the internal standard at a known concentration.

• Incubation:

  • In a 96-well plate, add the components in the following order:

    • Phosphate buffer

    • 2,3,4,5-TCNB working solution (to achieve a final concentration of 1 µM)

    • Liver microsome suspension (to achieve a final concentration of 0.5 mg/mL)

  • Pre-incubate the plate at 37°C for 5 minutes with gentle shaking.

  • Initiate the reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the incubation mixture to a separate 96-well plate containing the ice-cold quenching solution to terminate the reaction.

• Sample Processing:

  • Seal the plate and vortex thoroughly to precipitate the proteins.

  • Centrifuge the plate at 3000 x g for 10 minutes at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

Data Analysis:

The concentration of 2,3,4,5-TCNB at each time point is determined by LC-MS/MS. The natural logarithm of the percentage of the remaining parent compound is plotted against time. The slope of the resulting line represents the elimination rate constant (k). The in vitro half-life (t½) can be calculated using the formula: t½ = 0.693 / k.

Section 1.2: Metabolite Identification in Hepatocytes

Hepatocytes contain both Phase I and Phase II metabolic enzymes and provide a more complete picture of a compound's metabolism.[2][6][7]

Protocol 2: Metabolite Profiling of 2,3,4,5-TCNB in Plated Human Hepatocytes

Objective: To identify the metabolites of 2,3,4,5-TCNB formed in cultured human hepatocytes.

Materials:

• Cryopreserved plateable human hepatocytes

• Hepatocyte plating and culture medium

• Collagen-coated culture plates (e.g., 24-well plates)

• 2,3,4,5-Tetrachloronitrobenzene

• Acetonitrile (HPLC grade), ice-cold

• Methanol (HPLC grade)

• Formic acid

Procedure:

• Hepatocyte Culture:

  • Thaw and plate the cryopreserved human hepatocytes on collagen-coated plates according to the supplier's protocol.

  • Allow the cells to form a monolayer (typically 24-48 hours).

• Incubation:

  • Prepare a working solution of 2,3,4,5-TCNB in hepatocyte culture medium at the desired final concentration (e.g., 10 µM).

  • Remove the old medium from the hepatocyte monolayer and replace it with the medium containing 2,3,4,5-TCNB.

  • Incubate the plates at 37°C in a humidified CO2 incubator for a specified time (e.g., 24 hours).

• Sample Collection and Processing:

  • Medium: Collect the culture medium into a separate tube. Add an equal volume of ice-cold acetonitrile to precipitate any proteins. Centrifuge and collect the supernatant.

  • Cell Lysate: Wash the hepatocyte monolayer with phosphate-buffered saline (PBS). Add a small volume of 50:50 methanol:water to the wells and scrape the cells. Collect the cell lysate.

  • Dry down the medium and lysate samples under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

Data Analysis:

Analyze the samples using high-resolution mass spectrometry to identify potential metabolites. Look for the predicted masses of 2,3,4,5-tetrachloroaniline, as well as glucuronide and sulfate conjugates of the parent compound or its hydroxylated metabolites.

PART 2: In Vivo Metabolic Studies in Rodent Models

In vivo studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of a compound in a whole organism.[1][8]

Protocol 3: Single-Dose Oral Gavage Study of 2,3,4,5-TCNB in Rats

Objective: To determine the major metabolic pathways and excretion routes of 2,3,4,5-TCNB in rats.

Materials:

• Male Sprague-Dawley rats (8-10 weeks old)

• 2,3,4,5-Tetrachloronitrobenzene

• Vehicle for oral administration (e.g., corn oil)

• Metabolic cages for separate collection of urine and feces

• Standard laboratory equipment for animal handling and dosing

Procedure:

• Acclimation and Dosing:

  • Acclimate the rats to the metabolic cages for at least 48 hours before dosing.

  • Prepare a dosing solution of 2,3,4,5-TCNB in the vehicle at the desired concentration.

  • Administer a single oral dose of 2,3,4,5-TCNB to each rat via gavage. Include a vehicle control group.

• Sample Collection:

  • Collect urine and feces at predetermined intervals (e.g., 0-8, 8-24, 24-48, 48-72 hours) post-dose.

  • At the end of the study, anesthetize the animals and collect blood via cardiac puncture. Euthanize the animals and collect relevant tissues (e.g., liver, kidney, adipose tissue).

• Sample Processing:

  • Urine: Measure the volume of urine collected at each interval. Store an aliquot at -80°C for analysis. For the analysis of conjugated metabolites, an enzymatic hydrolysis step (using β-glucuronidase/arylsulfatase) may be necessary.

  • Feces: Homogenize the fecal samples. Extract the parent compound and metabolites using a suitable organic solvent.

  • Plasma: Centrifuge the blood to separate the plasma. Store at -80°C.

  • Tissues: Homogenize the tissues and extract the analytes.

Data Analysis:

Quantify 2,3,4,5-TCNB and its primary metabolite, 2,3,4,5-tetrachloroaniline, in all matrices using a validated analytical method. Determine the percentage of the administered dose excreted in urine and feces.

PART 3: Analytical Methodologies

Accurate and sensitive analytical methods are crucial for the quantification of 2,3,4,5-TCNB and its metabolites in complex biological matrices. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the preferred technique.

Protocol 4: HPLC-MS/MS Method for the Simultaneous Quantification of 2,3,4,5-TCNB and 2,3,4,5-TCA

Objective: To develop and validate a method for the simultaneous quantification of 2,3,4,5-TCNB and 2,3,4,5-TCA in biological samples.

Instrumentation:

• HPLC system with a binary pump, autosampler, and column oven

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (starting point for optimization):

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from 5% B to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometric Conditions (to be optimized):

• Ionization Mode: Positive ESI for 2,3,4,5-TCA and negative ESI for 2,3,4,5-TCNB (a polarity switching method may be necessary).

• Multiple Reaction Monitoring (MRM) Transitions:

  • 2,3,4,5-TCA: Precursor ion (m/z) -> Product ion (m/z)

  • 2,3,4,5-TCNB: Precursor ion (m/z) -> Product ion (m/z)

  • The specific m/z values will need to be determined by infusing the analytical standards into the mass spectrometer.

Sample Preparation: Liquid-Liquid Extraction (LLE) from Urine

• To 1 mL of urine, add an internal standard.

• Adjust the pH to >11 with NaOH.

• Add 3 mL of a suitable organic solvent (e.g., methyl tert-butyl ether or a mixture of dichloromethane and petroleum ether).

• Vortex for 2 minutes and centrifuge.

• Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the initial mobile phase for HPLC-MS/MS analysis.

Visualization of Workflows and Pathways

Experimental Workflow for In Vitro Metabolism

Caption: Major and minor metabolic pathways of 2,3,4,5-TCNB.

Data Interpretation and Troubleshooting

Observation	Potential Cause	Troubleshooting Steps
No metabolism observed in microsomes	Compound is highly stable; Low enzyme activity; Inappropriate cofactor.	Extend incubation time; Use a positive control to verify enzyme activity; Ensure NADPH is fresh and active.
High variability in in vivo data	Dosing inconsistency; Animal stress; Incomplete sample collection.	Refine dosing technique; Ensure proper animal handling and acclimation; Optimize metabolic cage setup.
Poor recovery during sample preparation	Inefficient extraction solvent; Analyte degradation; pH mismatch.	Test different extraction solvents; Keep samples on ice; Optimize pH of the aqueous phase before extraction.
Matrix effects in LC-MS/MS analysis	Co-eluting endogenous compounds suppressing or enhancing ionization.	Dilute the sample; Use a more effective sample cleanup (e.g., SPE); Modify chromatographic gradient to better separate analytes from interferences.

Conclusion

This guide provides a robust framework for investigating the metabolism of 2,3,4,5-tetrachloronitrobenzene. The detailed protocols for in vitro and in vivo studies, coupled with a validated analytical methodology, will enable researchers to generate high-quality, reproducible data. Understanding the metabolic fate of such compounds is fundamental to assessing their potential biological impact and is a cornerstone of modern toxicology and drug development.

References

• PubChem. 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428. [Link]

• Rickert DE. Metabolism of nitroaromatic compounds. Drug Metab Rev. 1987;18(1):23-53. [Link]

• Lappin GJ, Pritchard D, Moore RB, Laird WJ. Metabolism of 2,3,5,6-tetrachloronitrobenzene (tecnazene) in rat. Xenobiotica. 1996 Jan;26(1):65-77. [Link]

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Application Notes and Protocols: 2,3,4,5-Tetrachloronitrobenzene as a Versatile Building Block for Novel Organic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,4,5-Tetrachloronitrobenzene is a highly functionalized aromatic compound that serves as a valuable and versatile starting material in the synthesis of a wide array of novel organic compounds. Its unique substitution pattern, featuring four chlorine atoms and a nitro group on a benzene ring, offers a rich platform for a variety of chemical transformations. The presence of the electron-withdrawing nitro group activates the aromatic ring for certain reactions, while the chlorine atoms provide multiple sites for substitution or can be retained to impart specific properties to the final products. This guide provides an in-depth exploration of the chemical reactivity of 2,3,4,5-tetrachloronitrobenzene and its derivatives, offering detailed application notes and experimental protocols for its use as a building block in the synthesis of high-value molecules, including heterocycles and precursors for advanced materials.

Chemical and Physical Properties

2,3,4,5-Tetrachloronitrobenzene is a pale yellow crystalline solid with the molecular formula C₆HCl₄NO₂. A summary of its key physical and chemical properties is provided in the table below.

Property	Value
Molecular Weight	260.89 g/mol
Melting Point	65-68 °C
Appearance	Pale yellow crystalline solid
Solubility	Insoluble in water; soluble in organic solvents such as chloroform and methanol.
CAS Number	879-39-0

Core Synthetic Transformations and Applications

The synthetic utility of 2,3,4,5-tetrachloronitrobenzene primarily revolves around two key transformations: the reduction of the nitro group to an amine and nucleophilic aromatic substitution of the chlorine atoms. These reactions open up pathways to a diverse range of downstream products with potential applications in pharmaceuticals, agrochemicals, and materials science.

Reduction of the Nitro Group: Gateway to 2,3,4,5-Tetrachloroaniline

A foundational step in unlocking the synthetic potential of 2,3,4,5-tetrachloronitrobenzene is the reduction of its nitro group to form 2,3,4,5-tetrachloroaniline.[1] This transformation is crucial as the resulting aniline is a versatile intermediate for a multitude of subsequent reactions.

The choice of reducing agent is critical and depends on the desired selectivity and the presence of other functional groups.

• Catalytic Hydrogenation: This method, often employing palladium on carbon (Pd/C) as a catalyst, is a clean and efficient way to achieve complete reduction of the nitro group. It is particularly useful when other reducible functional groups are absent.

• Metal/Acid Systems: Reagents like tin(II) chloride (SnCl₂) in the presence of a strong acid like hydrochloric acid (HCl) are highly effective for the reduction of aromatic nitro compounds. This method is often preferred in laboratory settings due to its reliability and high yields.

This protocol details a reliable method for the synthesis of 2,3,4,5-tetrachloroaniline.

Materials:

• 2,3,4,5-Tetrachloronitrobenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution (e.g., 10 M)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, and other standard laboratory glassware.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 2,3,4,5-tetrachloronitrobenzene (1.0 eq) in ethanol.

• To this suspension, add a solution of tin(II) chloride dihydrate (4.0-5.0 eq) in concentrated hydrochloric acid.

• Heat the reaction mixture to reflux with vigorous stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Once the reaction is complete (typically after several hours), cool the mixture to room temperature.

• Carefully neutralize the acidic solution by the slow addition of a concentrated sodium hydroxide solution until the pH is basic. This should be done in an ice bath to control the exothermic reaction.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude 2,3,4,5-tetrachloroaniline, which can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Diagram: Reduction of 2,3,4,5-Tetrachloronitrobenzene

Caption: General scheme for the reduction of 2,3,4,5-tetrachloronitrobenzene.

Building Block for Heterocyclic Synthesis: Quinoxalines

2,3,4,5-Tetrachloroaniline serves as a key precursor for the synthesis of quinoxalines, a class of nitrogen-containing heterocycles with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[2][3][4][5] The synthesis of quinoxalines typically involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.

A critical, yet challenging, step is the introduction of a second amino group ortho to the existing one in 2,3,4,5-tetrachloroaniline to form 3,4,5,6-tetrachloro-1,2-phenylenediamine. This can be achieved through a nucleophilic aromatic substitution of hydrogen (SNAH), a reaction where a nucleophile displaces a hydrogen atom on an electron-deficient aromatic ring.[6]

This protocol outlines a general two-step procedure for the synthesis of a quinoxaline derivative starting from 2,3,4,5-tetrachloroaniline.

Step 1: Synthesis of 3,4,5,6-Tetrachloro-1,2-phenylenediamine (Conceptual Pathway)

• Challenge: Direct ortho-amination of highly chlorinated anilines is not a trivial transformation. The electron-donating nature of the amino group deactivates the ring towards nucleophilic attack, while the presence of four chlorine atoms sterically hinders the ortho position.

Step 2: Condensation to form a Quinoxaline Derivative

Assuming the successful synthesis of 3,4,5,6-tetrachloro-1,2-phenylenediamine, the subsequent condensation with a 1,2-dicarbonyl compound is a well-established reaction.

Materials:

• 3,4,5,6-Tetrachloro-1,2-phenylenediamine

• Benzil (or other 1,2-dicarbonyl compound)

• Ethanol or acetic acid

• Standard laboratory glassware for reflux and filtration.

Procedure:

• In a round-bottom flask, dissolve 3,4,5,6-tetrachloro-1,2-phenylenediamine (1.0 eq) and benzil (1.0 eq) in ethanol or acetic acid.

• Heat the reaction mixture to reflux for a period of 2-4 hours. The reaction can be monitored by TLC.

• Upon completion, cool the reaction mixture to room temperature. The quinoxaline product will often precipitate out of the solution.

• Collect the solid product by filtration and wash it with cold ethanol.

• The crude product can be purified by recrystallization from a suitable solvent.

Diagram: Synthesis of Tetrachloroquinoxaline

Caption: Synthetic pathway to tetrachloroquinoxaline derivatives.

Modern Synthetic Applications: Palladium-Catalyzed Cross-Coupling Reactions

The chlorine atoms on the 2,3,4,5-tetrachloroaniline ring can serve as handles for modern palladium-catalyzed cross-coupling reactions, such as the Suzuki, Buchwald-Hartwig, and Sonogashira reactions.[7][8][9] These reactions are powerful tools for the formation of carbon-carbon and carbon-nitrogen bonds, enabling the synthesis of complex molecules with high precision and functional group tolerance.

• Suzuki Coupling: This reaction is ideal for forming new carbon-carbon bonds by coupling the chlorinated aniline with a boronic acid or ester. It is widely used in the synthesis of biaryl compounds, which are common motifs in pharmaceuticals.

• Buchwald-Hartwig Amination: This reaction allows for the formation of new carbon-nitrogen bonds, providing a route to diaryl- or alkyl-aryl amines. This is particularly useful for introducing diverse amine functionalities.[10][11][12][13]

• Sonogashira Coupling: This reaction facilitates the formation of a carbon-carbon bond between the chlorinated aniline and a terminal alkyne, leading to the synthesis of substituted alkynes, which are valuable intermediates in organic synthesis.

This protocol provides a general framework for a Suzuki cross-coupling reaction. The reactivity of the different chlorine atoms will vary, and optimization of the reaction conditions may be required to achieve selective coupling at a specific position.

Materials:

• 2,3,4,5-Tetrachloroaniline (or a protected derivative)

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• Solvent (e.g., 1,4-dioxane, toluene, or DMF/water mixture)

• Inert atmosphere (Nitrogen or Argon)

• Standard Schlenk line or glovebox equipment.

Procedure:

• To an oven-dried Schlenk flask, add 2,3,4,5-tetrachloroaniline (1.0 eq), the arylboronic acid (1.2-1.5 eq), the palladium catalyst (1-5 mol%), and the base (2.0-3.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitored by TLC or GC-MS).

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Diagram: Palladium-Catalyzed Cross-Coupling Reactions

Caption: Overview of palladium-catalyzed cross-coupling reactions with 2,3,4,5-tetrachloroaniline.

Conclusion

2,3,4,5-Tetrachloronitrobenzene is a readily available and highly functionalized starting material with significant potential as a building block for the synthesis of novel organic compounds. Through strategic manipulation of its nitro group and chlorine substituents, researchers can access a wide variety of complex molecules, including biologically active heterocycles and precursors for advanced materials. The protocols and applications outlined in this guide are intended to serve as a valuable resource for scientists and professionals in the fields of organic synthesis, medicinal chemistry, and materials science, inspiring further innovation and discovery based on this versatile chemical scaffold.

References

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• Moreno-Fuquen, R., et al. (2018).
• Narsaiah, B., & Kumar, P. S. (2013). A Simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Wan, J.-P., & Wei, L. (n.d.). QUINOXALINE SYNTHESIS BY DOMINO REACTIONS. College of Chemistry and Chemical Engineering, Jiangxi Normal University.

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• Nagarapu, L., et al. (2014). A Facile and Efficient Synthesis of Quinoxalines from Phenacyl Bromides and Ortho Phenylenediamine Promoted by Zirconium Tungsta. Journal of Chemistry.

• Encyclopedia MDPI. (2023, November 22). Methods of Preparation of Quinoxalines. Retrieved from [Link]

• Nolan, S. P. (2015). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews, 115(19), 10489-10567.
• Abdel-Wahab, B. F., Shaaban, S., & El-Hiti, G. A. (2018). Synthesis of sulfur-containing heterocycles via ring enlargement. Molecular Diversity, 22(2), 517–542.
• Schön, R., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1073–1080.
• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2016). Synthesis of Sulfur Heterocyclic Compounds and Study of Expected Biological Activity. Research Journal of Pharmacy and Technology, 9(5), 585.
• Pathania, S., Narang, R. K., & Rawal, R. K. (2019). Role of sulphur-heterocycles in medicinal chemistry: An update. European Journal of Medicinal Chemistry, 180, 486–508.
• Ghosh, T., Santra, S., Zyryanov, G. V., & Ranu, B. C. (2025). Recent Developments on the Synthesis of Oxygen- and Sulfur-containing Heterocycles and their Derivatives under Visible Light Induced Reactions. Current Topics in Medicinal Chemistry, 25(1), 124–140.

• ResearchGate. (2024, February 9). Role of Sulphur Containing Heterocycles in Medicinal Chemistry. Retrieved from [Link]

• Wang, C., et al. (2022). Amine organocatalysts for highly ortho-selective chlorination of anilines with sulfuryl chloride. Organic & Biomolecular Chemistry, 20(46), 9113–9117.
• Fukushima, K., et al. (2024). Sustainable synthesis of fine chemicals and polymers using industrial chlorine chemistry.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Li, Z., et al. (2024).

• Organic Syntheses. (n.d.). o-PHENYLENEDIAMINE. Retrieved from [Link]

• Leitch, J. A., et al. (2023). Ortho-Selective amination of arene carboxylic acids via rearrangement of acyl O-hydroxylamines. Chemical Science, 14(32), 8677–8683.
• Kim, D., et al. (2023). Eliminative Nucleophilic Aromatic Substitution of Hydrogen (SNArH): An Alternative Mechanism Explaining Reactivity of N-heterocyclic Carbene (NHC) toward Tritylium. ChemRxiv.

• ResearchGate. (2014, January 21). What are the best catalysts for Sonogashira Couplings for use with Chloroaromatics? Retrieved from [Link]

• Zhang, Y., et al. (2023). Facile Synthesis Hyper-Crosslinked PdFe Bimetallic Polymer as Highly Active Catalyst for Ullmann Coupling Reaction of Chlorobenzene.
• Boiani, M., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(10), 11699–11711.

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Li, B., et al. (2013). [Cp*RhCl2]2-catalyzed ortho-C-H bond amination of acetophenone o-methyloximes with primary N-chloroalkylamines: Convenient synthesis of N-alkyl-2-acylanilines. Organic Letters, 15(16), 4174–4177.
• Mąkosza, M., & Wojciechowski, K. (1997). Vicarious Nucleophilic Substitution of Hydrogen. CHIMIA International Journal for Chemistry, 51(11), 838–842.

• The Royal Society of Chemistry. (2014). Copper-catalyzed ortho-C−H amination of protected anilines with secondary amines. Retrieved from [Link]

• Leitch, J. A., et al. (2023). Ortho-Selective amination of arene carboxylic acids via rearrangement of acyl O-hydroxylamines. Chemical Science, 14(32), 8677–8683.

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Wu, X., et al. (2022). Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aryl Thianthrenium Salts with Arylalkynes. Organic Letters, 24(11), 2186–2190.
• Kim, H. J., et al. (2023).

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• Academia.edu. (n.d.). Suzuki Miyaura Cross – Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2,3,4,5-Tetrachloronitrobenzene

Welcome to the dedicated technical support guide for the synthesis of 2,3,4,5-Tetrachloronitrobenzene. This resource is designed for chemistry professionals engaged in process development and research. Here, we move beyond simple protocols to delve into the causality of experimental choices, offering field-proven insights to help you navigate challenges and optimize your synthesis for improved yield and purity.

Safety First: A Mandatory Hazard Analysis

Before commencing any experimental work, a thorough understanding and mitigation of the associated hazards are paramount. The synthesis of 2,3,4,5-tetrachloronitrobenzene involves highly reactive and hazardous materials.

Core Hazards Include:

• Corrosivity: The reagents used, such as concentrated sulfuric acid, chlorosulfonic acid, and fuming nitric acid, are extremely corrosive.[1] They can cause severe chemical burns upon contact with skin or eyes and can damage equipment.[2] Always handle these chemicals within a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including acid-resistant gloves (e.g., Butyl or Viton), chemical splash goggles, a face shield, and a lab coat.[2][3]

• Reactivity & Thermal Runaway: Nitration and chlorination reactions are highly exothermic.[4] This heat generation can accelerate the reaction, potentially leading to a dangerous, uncontrolled increase in temperature and pressure known as thermal runaway, which poses a significant fire and explosion risk.[4][5] Meticulous control of the reaction temperature and the rate of reagent addition is critical.

• Toxicity: The reagents and the product itself are toxic.[6] Fumes from strong acids are highly irritating to the respiratory system.[1][2] Inhalation of high concentrations can lead to severe health consequences, including pulmonary edema.[3][7] The final product, 2,3,4,5-tetrachloronitrobenzene, is harmful if swallowed, inhaled, or in contact with skin.[6] All manipulations must be performed in a well-ventilated fume hood.[1]

• Environmental Hazards: Accidental spills of the acidic reagents can cause significant environmental damage.[8] Waste generated from the reaction, which may contain nitroaromatic compounds, is often hazardous and requires specialized disposal procedures to prevent water pollution.[8]

Always have appropriate spill containment kits (e.g., sodium bicarbonate for neutralizing acids) and emergency eyewash/shower stations readily accessible.[1][9][10]

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2,3,4,5-Tetrachloronitrobenzene?

There are two main reported methods for synthesizing 2,3,4,5-Tetrachloronitrobenzene:

• Direct Nitration: This involves the nitration of 1,2,3,4-tetrachlorobenzene using a mixed acid (nitric and sulfuric acid) solution.[11]

• Chlorination: This route starts with a more readily available precursor, 2,4,5-trichloronitrobenzene, which is then chlorinated to introduce the final chlorine atom.[12][13][14]

Q2: Which synthetic route is generally preferred for laboratory and industrial applications?

The chlorination of 2,4,5-trichloronitrobenzene is the more commonly employed and practical route. The primary reason is the commercial availability and lower cost of the starting material, 2,4,5-trichloronitrobenzene. In contrast, the precursor for the nitration route, 1,2,3,4-tetrachlorobenzene, is often difficult to source and more expensive.[12] The chlorination route has been demonstrated to produce the final product in very high yield (up to 96%) and purity (99%).[12][13]

Q3: What are the key reagents and their roles in the chlorination of 2,4,5-trichloronitrobenzene?

The key components of this synthesis are:

• Starting Material: 2,4,5-Trichloronitrobenzene.

• Chlorinating Agent: Gaseous chlorine (Cl₂).

• Catalyst: Iodine is a commonly used catalyst.[12][14] It facilitates the electrophilic chlorination of the aromatic ring.

• Solvent System: A mixture of concentrated sulfuric acid and chlorosulfonic acid often serves as the solvent.[12][13] This highly acidic medium activates the catalyst and substrate.

• Cosolvent/Solubility Promoter: A solvent like 1,2-dichloroethane can be used to improve the solubility of the organic substrate in the highly polar acid mixture, thereby increasing the reaction rate.[12][13]

Q4: What is a realistic yield and purity to expect from the optimized chlorination process?

With careful control of reaction conditions and effective purification, it is realistic to target a yield of 95-96% and a final product purity of >99% .[12][13] The purification is typically achieved via recrystallization from a solvent such as ethanol.[12]

Troubleshooting Guide: From Low Yield to Impure Product

This section addresses common issues encountered during the synthesis. The key to successful troubleshooting is a systematic approach to identifying the root cause.

Issue 1: Low Product Yield

Q: My final yield is significantly lower than the 95% reported in the literature. What are the most likely causes and how can I address them?

A: A low yield can stem from several factors, ranging from reaction conditions to workup procedures. Let's break down the possibilities.

Potential Cause 1: Incomplete Reaction

• Causality: The reaction may not have been allowed to run to completion. This can be due to insufficient reaction time, poor mixing, or deactivation of the catalyst.

• Troubleshooting Steps:

  • Reaction Monitoring: Do not rely solely on a fixed reaction time. Monitor the disappearance of the starting material (2,4,5-trichloronitrobenzene) using an appropriate analytical technique like Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

  • Ensure Efficient Mixing: The reaction mixture is heterogeneous. Vigorous mechanical stirring is essential to ensure proper contact between the gaseous chlorine, the substrate dissolved in the cosolvent, and the catalyst in the acid phase.

  • Catalyst Integrity: Ensure the iodine catalyst is fresh and anhydrous. Moisture can deactivate the catalyst and hinder the reaction.

Potential Cause 2: Suboptimal Reaction Temperature

• Causality: The reaction temperature is a critical parameter. If the temperature is too low, the reaction rate will be very slow, leading to an incomplete reaction within a practical timeframe. If it's too high, you risk the formation of side products (see Issue 2).

• Troubleshooting Steps:

  • Verify Temperature Control: Ensure your reaction thermometer is calibrated and accurately measuring the internal temperature of the reaction mixture, not just the heating bath.

  • Optimize Temperature Range: The reported temperature range for this chlorination is typically between 50°C and 80°C.[12] If your reaction is sluggish, consider carefully increasing the temperature within this range while monitoring for the formation of byproducts.

Potential Cause 3: Loss of Product During Workup and Purification

• Causality: Significant amounts of product can be lost during the isolation and purification steps, particularly during quenching, extraction, and recrystallization.

• Troubleshooting Steps:

  • Quenching: The reaction is typically quenched by pouring the mixture into water or onto ice to precipitate the crude product.[14] Ensure this is done carefully and that all the precipitate is collected.

  • Recrystallization: While recrystallization is excellent for purification, it can lead to yield loss if not optimized.[15]

    • Use the minimum amount of hot solvent (e.g., ethanol) required to fully dissolve the crude product. Using too much solvent will result in a significant portion of your product remaining in the mother liquor upon cooling.

    • Ensure the solution cools slowly to allow for the formation of large, pure crystals. Crashing the product out of solution by cooling too quickly can trap impurities.

    • Wash the collected crystals with a small amount of cold solvent to remove residual mother liquor without redissolving the product.

Issue 2: Significant Impurity Formation

Q: My final product analysis (GC/NMR) shows significant impurities. How can I identify the likely byproduct and prevent its formation?

A: The most probable byproduct in this synthesis is from over-chlorination.

Primary Impurity: 2,3,4,5,6-Pentachloronitrobenzene

• Causality: The product, 2,3,4,5-tetrachloronitrobenzene, can itself undergo further electrophilic chlorination under harsh conditions to yield the pentachloro- derivative. This is a common issue in aromatic halogenations.

• Prevention & Mitigation:

  • Strict Temperature Control: This is the most critical factor. Avoid exceeding the optimal temperature range (50-80°C).[12] Higher temperatures significantly increase the rate of the second chlorination.

  • Control Chlorine Addition: Use a chlorine gas flow meter to ensure a controlled and not excessive rate of addition. Stop the chlorine flow as soon as reaction monitoring indicates the consumption of the starting material.

  • Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting material has been consumed, as this provides more opportunity for over-chlorination.

Issue 3: Reaction Stalls or Proceeds Very Slowly

Q: I've set up the reaction as per the protocol, but it's not progressing. What should I investigate?

A: A stalled reaction often points to an issue with one of the key reagents or the overall reaction environment.

• Causality & Troubleshooting:

  • Moisture Contamination: The solvent system (concentrated sulfuric and chlorosulfonic acids) is highly hygroscopic. Any moisture introduced into the reaction can react with the chlorosulfonic acid and deactivate the catalyst. Ensure all glassware is oven-dried and reagents are handled under anhydrous conditions where possible.

  • Catalyst Inactivity: Verify the quality and quantity of your iodine catalyst.

  • Chlorine Gas Delivery: Check your gas delivery setup. Ensure there are no leaks and that the gas is bubbling effectively through the reaction mixture. A faulty delivery tube or low gas pressure could be the culprit.

  • Insufficient Acid Strength: The use of concentrated acids is key. If your sulfuric acid or chlorosulfonic acid is old or has absorbed atmospheric moisture, its effectiveness as a solvent and activator will be diminished. Use fresh, high-purity acids.

Data Summary & Experimental Protocol

Table 1: Key Reaction Parameters and Their Impact

Parameter	Recommended Range	Impact on Low End	Impact on High End
Temperature	50 - 80 °C[12]	Slow/stalled reaction, low conversion	Increased rate of over-chlorination, lower purity
Catalyst (Iodine)	~1-2% by weight[14]	Slow/stalled reaction	Minimal negative impact, but wasteful
Reaction Time	Monitor by GC/TLC	Incomplete reaction, low yield	Increased risk of byproduct formation
Mixing	Vigorous	Poor mass transfer, slow/stalled reaction	N/A (vigorous mixing is essential)

Protocol: Synthesis via Chlorination of 2,4,5-Trichloronitrobenzene

This protocol is a synthesized example based on published literature and should be adapted and validated with a thorough risk assessment before execution.[12][13][14]

• Setup: In a certified fume hood, equip a three-neck, round-bottom flask with a mechanical stirrer, a thermometer, a gas inlet tube extending below the surface of the reaction mixture, and a gas outlet connected to a scrubber (e.g., a sodium hydroxide solution) to neutralize excess chlorine and HCl gas.

• Charging Reagents: Charge the flask with 2,4,5-trichloronitrobenzene, concentrated sulfuric acid, chlorosulfonic acid, 1,2-dichloroethane, and iodine catalyst.

• Heating & Chlorination: Begin vigorous stirring and heat the mixture to the target temperature (e.g., 60°C). Once the temperature is stable, begin bubbling chlorine gas through the mixture at a controlled rate.

• Monitoring: Periodically take aliquots from the reaction mixture (with extreme care), quench them, and analyze by GC or TLC to monitor the consumption of the starting material.

• Reaction Completion & Quenching: Once the starting material is consumed, stop the chlorine flow and turn off the heat. Allow the mixture to cool slightly before very carefully and slowly pouring it onto a stirred mixture of crushed ice and water.

• Isolation: The crude product will precipitate as a solid. Collect the solid by vacuum filtration and wash it thoroughly with water until the filtrate is neutral.

• Purification (Recrystallization):

  • Transfer the crude, air-dried solid to an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol and heat the mixture gently until the solid just dissolves.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small volume of cold ethanol, and dry under vacuum.

• Analysis: Confirm the purity and identity of the final product using techniques such as melting point, GC-MS, and NMR. The expected melting point is around 65°C.[12]

Visualizations

Experimental Workflow Diagram

Caption: A typical experimental workflow for the synthesis of 2,3,4,5-Tetrachloronitrobenzene.

Troubleshooting Decision Tree: Low Yield

Caption: A decision tree for troubleshooting low yield in the synthesis.

References

• Nitration reaction safety - YouTube. (2024).
• CN102863340B - Preparation and purifying method of 2, 3, 4, 5-tetrachloronitrobenzene. (n.d.).
• CN102863340A - Preparation and purifying method of 2, 3, 4, 5-tetrachloronitrobenzene. (n.d.).
• Assessment of Chemical Reactivity Hazards for Nitration Reactions and Decomposition of Nitro-Compounds - ACS Publications. (2013).
• Nitration Reactions | Continuous Flow Processing - Vapourtec. (n.d.).
• 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428 - PubChem. (n.d.).
• Hazard Evaluation and Safety Considerations for Scale-Up of a Fuming Nitric Acid Mediated Nitration of Aryl Boronic Acids - ACS Publications. (2021).
• Notes on Environmental Concerns of Nitration - Unacademy. (n.d.).
• SAFE USE OF NITRIC ACID. (n.d.).
• Sulfuric Acid / Nitric Acid 98.8 : 1.2 - Columbus Chemical. (2022).
• New Jersey Department of Health - Nitric Acid - Hazardous Substance Fact Sheet. (n.d.).
• Acid Handling. (n.d.).
• Nitric Acid SOP.docx - OSU Chemistry. (n.d.).
• US3166593A - Process for preparing tetrachloro-dinitrobenzene and tetrachloro-phenylene diamine - Google Patents. (n.d.).
• 2,3,4,5-Tetrachloronitrobenzene | 879-39-0 - TCI Chemicals. (n.d.).
• Common impurities in 2,3,4-Trichlorobenzenethiol and their removal - Benchchem. (n.d.).

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. ehs.ucr.edu [ehs.ucr.edu]
• 3. nj.gov [nj.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. vapourtec.com [vapourtec.com]
• 6. 2,3,4,5-Tetrachloronitrobenzene | 879-39-0 | TCI AMERICA [tcichemicals.com]
• 7. chemistry.osu.edu [chemistry.osu.edu]
• 8. Notes on Environmental Concerns of Nitration [unacademy.com]
• 9. columbuschemical.com [columbuschemical.com]
• 10. earth.utah.edu [earth.utah.edu]
• 11. 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. CN102863340B - Preparation and purifying method of 2, 3, 4, 5-tetrachloronitrobenzene - Google Patents [patents.google.com]
• 13. CN102863340A - Preparation and purifying method of 2, 3, 4, 5-tetrachloronitrobenzene - Google Patents [patents.google.com]
• 14. US3166593A - Process for preparing tetrachloro-dinitrobenzene and tetrachloro-phenylene diamine - Google Patents [patents.google.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Trace Analysis of 2,3,4,5-Tetrachloronitrobenzene in Soil

Welcome to the Analytical Methods Support Center. This guide provides researchers and analytical chemists with validated methodologies, mechanistic insights, and troubleshooting strategies for the trace-level determination of 2,3,4,5-Tetrachloronitrobenzene (2,3,4,5-TCNB) in complex soil matrices.

As a highly halogenated nitroaromatic compound, 2,3,4,5-TCNB presents unique analytical challenges, including thermal lability, strong adsorption to organic-rich soils, and susceptibility to matrix interference[1]. The protocols detailed below are engineered to overcome these barriers through a self-validating, causality-driven approach.

Analytical Workflow Visualization

Analytical workflow for 2,3,4,5-TCNB extraction from soil using modified QuEChERS.

Step-by-Step Methodology: Modified QuEChERS & GC-MS/MS

This protocol utilizes a2[2] optimized for volatile, non-polar analytes in solid matrices.

System Self-Validation: To ensure the integrity of every batch, a known concentration of an isotopically labeled surrogate (e.g., ¹³C₆-Hexachlorobenzene) must be spiked into the soil prior to hydration. A Matrix Spike (MS) and Matrix Spike Duplicate (MSD) must be processed every 20 samples. The system is considered validated only if surrogate recovery remains between 70% and 120%, and the Relative Percent Difference (RPD) between MS/MSD is ≤ 20%.

Phase 1: Sample Preparation & Extraction

• Soil Hydration: Weigh 5.0 g of homogenized, air-dried soil into a 50 mL PTFE centrifuge tube. Add 5.0 mL of LC-MS grade water. Vortex for 1 minute and let stand for 30 minutes.

  • Causality: Dry soil strongly binds planar aromatic compounds. Hydration swells the soil pores and disrupts analyte-matrix interactions, allowing the organic extraction solvent to penetrate the matrix effectively[3].

• Solvent Extraction: Add 10.0 mL of Acetonitrile (ACN) containing 1% acetic acid. Vortex vigorously for 2 minutes.

  • Causality: ACN is highly efficient for extracting non-polar analytes while precipitating co-extracted proteins. The acidic environment prevents the degradation of thermally labile nitroaromatics like 2,3,4,5-TCNB.

• Salting-Out Partitioning: Add pre-weighed QuEChERS salts (4.0 g anhydrous MgSO₄, 1.0 g NaCl, 1.0 g sodium citrate, 0.5 g disodium citrate sesquihydrate). Shake on a mechanical shaker for 5 minutes, then centrifuge at 4000 rpm for 5 minutes.

  • Causality: The high ionic strength forces a phase separation between the water and ACN. The salting-out effect drives the hydrophobic 2,3,4,5-TCNB into the upper ACN layer.

Phase 2: Clean-up & Analysis

• dSPE Clean-up: Transfer 5.0 mL of the upper ACN layer to a 15 mL dSPE tube containing 150 mg anhydrous MgSO₄, 50 mg PSA (Primary Secondary Amine), and 50 mg C18. Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

  • Causality: PSA acts as a weak anion exchanger to remove organic acids and polar pigments; C18 removes long-chain lipid interferences; MgSO₄ eliminates residual water.

• Solvent Exchange: Transfer 2.0 mL of the cleaned extract to a glass vial. Evaporate to near dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 1.0 mL of GC-grade Hexane.

  • Causality: Hexane provides superior peak shape for GC analysis. Injecting ACN directly into a GC inlet causes massive solvent expansion, which can lead to backflash, inlet contamination, and loss of quantitative reproducibility.

• GC-MS/MS Analysis: Inject 1 µL in splitless mode onto a DB-5MS column (30m x 0.25mm x 0.25µm). Use Multiple Reaction Monitoring (MRM) mode.

  • Causality: MRM isolates specific precursor-to-product ion transitions, filtering out isobaric background noise generated by complex soil humic substances, thereby achieving femtogram-level sensitivity[4].

Quantitative Data Summary

The following table summarizes the validated analytical parameters for 2,3,4,5-TCNB using the described GC-MS/MS methodology[2][4]:

Parameter	Value / Specification
Target Analyte	2,3,4,5-Tetrachloronitrobenzene (CAS: 879-39-0)
Linear Dynamic Range	0.5 – 500 µg/kg
Limit of Detection (LOD)	0.2 µg/kg
Limit of Quantification (LOQ)	0.5 µg/kg
Acceptable Recovery Range	70% – 120%
GC-MS/MS Ionization	Electron Ionization (EI), 70 eV
Primary MRM Transition (Quantifier)	m/z 203.0 → 168.0
Secondary MRM Transition (Qualifier)	m/z 215.0 → 180.0

Troubleshooting & FAQs

Q1: Why does 2,3,4,5-TCNB show severe peak tailing and signal degradation during GC-MS/MS analysis? A: Causality: 2,3,4,5-TCNB is a thermally labile nitroaromatic compound. Active sites in the GC inlet—such as exposed silanols from degraded glass wool or accumulated non-volatile soil matrix—catalyze its thermal breakdown or cause irreversible adsorption. Solution: Use an ultra-inert, single-taper liner with deactivated glass wool. Lower the inlet temperature to 250°C to minimize thermal stress. If tailing persists, trim 10-20 cm from the front of the analytical guard column to remove active matrix buildup.

Q2: My recovery for 2,3,4,5-TCNB is consistently below 50% in high-organic-matter (peat) soils. How do I fix this? A: Causality: High organic carbon content strongly adsorbs hydrophobic compounds (Log Kow ≈ 4.38 for TCNB). The standard QuEChERS hydration and shaking time may not provide enough solvent strength to break these hydrophobic interactions. Solution: Increase the hydration time to 45 minutes and the mechanical shaking time to 15 minutes. If recoveries remain low, switch to an exhaustive extraction technique like 5[5] using a Dichloromethane/Acetone (1:1) mixture, which provides higher solvating power for organic-rich matrices.

Q3: How do I address matrix interference co-eluting with the 2,3,4,5-TCNB peak? A: Causality: Soil extracts frequently contain elemental sulfur and complex humic acids, which can co-elute and cause ion suppression or isobaric interference in the mass spectrometer. Solution: Incorporate a copper powder clean-up step during the dSPE phase to precipitate elemental sulfur as copper sulfide (CuS). Ensure you are strictly utilizing MS/MS (MRM) mode rather than single quadrupole (SIM) mode, as the secondary fragmentation (m/z 203 → 168) effectively filters out background matrix ions.

Q4: Can I analyze 2,3,4,5-TCNB using LC-MS/MS instead of GC-MS/MS? A: Causality: While LC-MS/MS is excellent for polar pesticides, 2,3,4,5-TCNB lacks readily ionizable functional groups for Electrospray Ionization (ESI). It does not efficiently form [M+H]⁺ or [M-H]⁻ ions, leading to extremely poor sensitivity. Solution: GC-MS/MS with Electron Ionization (EI) is the mandatory technique. EI highly efficiently fragments the molecule (e.g., loss of NO₂ and Cl), providing robust precursor and product ions for quantification[3].

References

• PubChem / EPA-OSW 8091: 2,3,4,5-Tetrachloronitrobenzene Analytical Methods. National Institutes of Health (NIH). 1

• EPA Method 1699: Pesticides in Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS. U.S. Environmental Protection Agency. 5

• Thermo Fisher Scientific: Consolidated analysis of soil contaminants: Four-fold increase in the sample throughput with GC-Orbitrap. 4

• ACS Publications: Multiresidue Analysis Method for the Determination of 477 Pesticides in Soil Based on Thorough Method Validation. Journal of Agricultural and Food Chemistry. 2

• HPST: GC/MS/MS Pesticide Residue Analysis & QuEChERS Extraction Procedures. 3

Sources

• 1. 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. hpst.cz [hpst.cz]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. epa.gov [epa.gov]

Enhancing the resolution of tetrachloronitrobenzene isomers in chromatography

Topic: Enhancing the Resolution of Tetrachloronitrobenzene (TCNB) Isomers Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Welcome to the Technical Support Center. Tetrachloronitrobenzene (TCNB) isomers—specifically 2,3,4,5-Tetrachloronitrobenzene and 2,3,5,6-Tetrachloronitrobenzene (Tecnazene) —are critical analytes in agricultural residue testing and toxicological studies. Because these isomers are isobaric and possess nearly identical physicochemical properties, they frequently co-elute, presenting a significant analytical challenge.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to achieve baseline resolution across both GC-MS and HPLC platforms.

Part 1: Troubleshooting Guide & FAQs

Q1: Why do 2,3,4,5-TCNB and 2,3,5,6-TCNB co-elute on standard 100% dimethyl polysiloxane GC columns? A: Co-elution on non-polar columns is a direct result of the isomers' physical chemistry. Both isomers have an identical molecular weight (260.88 g/mol ) and nearly indistinguishable boiling points. Because 100% dimethyl polysiloxane stationary phases separate analytes almost exclusively based on dispersive forces (boiling point), they cannot distinguish between the two. Solution: To resolve them, you must exploit the subtle differences in their dipole moments and steric profiles caused by the positional variance of the nitro group. Switching to a slightly polar stationary phase, such as a 5% diphenyl/95% dimethyl polysiloxane column (e.g., Rxi-5ms), introduces π−π interactions. The phenyl groups in the stationary phase interact differentially with the electron-deficient aromatic rings of the isomers, successfully separating them[1].

Q2: I am migrating to Low-Pressure GC-MS (LPGC-MS) to increase sample throughput. Will this affect my TCNB isomer resolution? A: Yes, it will likely degrade your resolution. LPGC-MS utilizes a wide-bore analytical column under vacuum conditions to dramatically speed up run times. However, this wider bore reduces the overall theoretical plate count of the column. While mass spectrometers can normally offset lower chromatographic resolution by spectrally distinguishing analytes, TCNB isomers are isobaric (they share the exact same mass spectra and fragmentation transitions)[2]. Because the MS cannot resolve them spectrally, baseline chromatographic separation is mandatory. If you use LPGC-MS, you must carefully optimize your oven ramp rate through the specific TCNB elution window to compensate for the lost theoretical plates.

Q3: Can Reverse-Phase HPLC be used as an alternative to GC for separating TCNB isomers? A: Absolutely. While GC-MS is the traditional choice for volatile pesticides, RP-HPLC is highly effective, especially for preparative isolation or aqueous samples. The key is column selection. Standard C18 columns often suffer from secondary silanol interactions that cause peak tailing for halogenated nitroaromatics. Utilizing a specialized reverse-phase column with low silanol activity (such as the Newcrom R1) prevents this tailing. A simple mobile phase of Acetonitrile and Water with a volatile acidic modifier (like formic acid) yields excellent baseline separation[3].

Part 2: Data Presentation & Isomer Comparison

The following table summarizes the quantitative chromatographic parameters and expected behaviors of the two primary TCNB isomers across different platforms.

Analyte / Isomer	IUPAC Nomenclature	GC-MS (5-Type Phase) Elution Order	HPLC (RP-C18/R1) Elution Order	Primary Quantitation m/z (EI)	Structural / Polarity Notes
Tecnazene	1,2,4,5-Tetrachloro-3-nitrobenzene	1st (Earlier)	1st (Earlier)	261 → 203, 215	Symmetrical chlorine arrangement; slightly lower dipole moment.
2,3,4,5-TCNB	1,2,3,4-Tetrachloro-5-nitrobenzene	2nd (Later)	2nd (Later)	261 → 203, 215	Asymmetrical; stronger π−π interaction with diphenyl stationary phases.

Note: According to EPA Method 8270D guidelines, sufficient chromatographic resolution is achieved if the height of the valley between the two isomer peaks is less than 50% of the average of the two peak heights[4].

Part 3: Experimental Methodologies

Protocol A: GC-MS/MS Optimization for Isobaric Resolution

This protocol is designed as a self-validating system. If the resolution ( Rs​ ) between the isomers falls below 1.5, the oven ramp rate in Step 3 must be decreased.

• Column Installation: Install a 30 m × 0.25 mm ID × 0.25 µm 5% diphenyl/95% dimethyl polysiloxane column (e.g., Rxi-5ms). Ensure the MS transfer line is inserted at the correct depth to prevent dead volume.

• Carrier Gas Configuration: Set Helium carrier gas to a constant flow of 1.2 mL/min. Causality: Constant flow maintains uniform linear velocity as the oven temperature increases, preventing peak broadening of later-eluting isomers.

• Oven Temperature Program (The Critical Step):

  • Initial: 80°C, hold for 1.0 min.

  • Ramp 1: 15°C/min to 160°C.

  • Ramp 2 (Resolution Zone): 3°C/min to 200°C. Causality: This shallow ramp forces the isomers to partition more frequently between the mobile and stationary phases exactly where they elute, maximizing the π−π selectivity of the column.

  • Ramp 3: 20°C/min to 300°C, hold for 5 min to bake out heavy matrix components.

• Injection: 1 µL, Splitless mode, inlet temperature at 250°C.

• Validation: Inject a mid-point calibration standard containing both isomers. Calculate the peak valley. If the valley is >50% of the peak heights, reduce Ramp 2 to 2°C/min[4].

Protocol B: RP-HPLC Method for TCNB Isomers

• Column Selection: Install a low-silanol reverse-phase column (e.g., Newcrom R1, 150 × 4.6 mm, 5 µm)[3].

• Mobile Phase Preparation:

  • Channel A: LC-MS Grade Water with 0.1% Formic Acid.

  • Channel B: LC-MS Grade Acetonitrile with 0.1% Formic Acid.

  • Causality: While phosphoric acid provides excellent peak shape for UV detection, it is non-volatile and will precipitate in an MS source, causing severe instrument damage. Formic acid provides the necessary acidic environment to suppress silanol ionization while remaining 100% MS-compatible[3].

• Gradient Elution: Run an isocratic flow at 60% B / 40% A at a flow rate of 1.0 mL/min.

• Detection: Monitor via UV at 214 nm or ESI-MS in negative ion mode.

Part 4: Troubleshooting Decision Matrix

Fig 1: Decision matrix for troubleshooting and resolving TCNB isomer co-elution.

References

• EPA. "Method 8270D: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry". epa.gov. Available at: [Link]

• SIELC Technologies. "Separation of 2,3,5,6-Tetrachloronitrobenzene on Newcrom R1 HPLC column". sielc.com. Available at: [Link]

• Fox Scientific / Restek. "Speed Up Multiresidue Pesticides Analysis in Food with Low-Pressure GC-MS". foxscientific.com. Available at: [Link]

• Restek. "High-Throughput Multiresidue Pesticides Analysis by GC-MS/MS". restek.com. Available at: [Link]

Sources

• 1. discover.restek.com [discover.restek.com]
• 2. foxscientific.com [foxscientific.com]
• 3. Separation of 2,3,5,6-Tetrachloronitrobenzene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. archive.epa.gov [archive.epa.gov]

Technical Support Center: Addressing Matrix Effects in the Analysis of 2,3,4,5-Tetrachloronitrobenzene

Welcome to the technical support resource for the analysis of 2,3,4,5-Tetrachloronitrobenzene (TCNB). This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of quantifying this compound in challenging sample matrices. As a chlorinated nitroaromatic compound, TCNB analysis is often susceptible to matrix effects, which can significantly compromise data quality, accuracy, and reproducibility.[1]

This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and field-proven methodologies. Our goal is to empower you to identify, understand, and mitigate matrix effects effectively in your experiments.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the analysis of 2,3,4,5-Tetrachloronitrobenzene.

Question 1: I'm observing significant signal suppression in my LC-MS/MS analysis. How can I identify the source and fix it?

Answer:

Signal suppression is a common matrix effect in LC-MS, especially with electrospray ionization (ESI), where co-eluting matrix components compete with the analyte for ionization, reducing the analyte's signal intensity.[1][2][3] This leads to inaccurate and unreliable quantification.

Causality: The "matrix" (everything in the sample besides your analyte) contains compounds like salts, lipids, and proteins.[3] When these elute from the chromatography column at the same time as TCNB, they interfere with the process of creating charged TCNB ions in the MS source, effectively hiding your analyte from the detector.[2][4]

Troubleshooting Workflow:

To systematically diagnose and resolve this issue, follow this workflow:

Caption: Troubleshooting workflow for signal suppression.

Step-by-Step Solutions:

• Confirm Suppression: Use the post-extraction spike method.[5] Analyze two sample sets: (A) a blank matrix extract spiked with TCNB and (B) TCNB in a clean solvent at the same concentration. The matrix effect (ME) can be calculated as: ME (%) = (Peak Area in A / Peak Area in B) * 100. A value significantly below 100% confirms suppression.[6]

• Enhance Sample Cleanup: The most effective strategy is to remove interfering components before analysis.[7][8]

  • For Water Samples: Use Solid-Phase Extraction (SPE). Cartridges packed with materials like Porapak RDX or Empore SDB-RPS have shown good performance for nitroaromatics.[9]

  • For Soil/Tissue Samples: Employ the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by dispersive SPE (d-SPE) cleanup.[10][11] The d-SPE step uses sorbents like PSA (Primary Secondary Amine) to remove organic acids and C18 to remove non-polar interferences.

• Optimize Chromatography: Modify your LC method to separate TCNB from the interfering matrix components. Even a slight shift in retention time can move the TCNB peak away from the suppression zone.

• Dilute the Sample: A simple but effective approach is to dilute the final extract.[6][12] This reduces the concentration of matrix components, thereby lessening their suppressive effect. This is only feasible if your assay has sufficient sensitivity to detect the diluted TCNB concentration.[12]

Question 2: My analyte recovery is low and inconsistent after sample preparation. What could be going wrong?

Answer:

Low and variable recovery indicates that a significant and inconsistent amount of TCNB is being lost during the extraction and cleanup steps. This is a critical issue that directly impacts the accuracy of your final results.

Causality: TCNB, being a semi-volatile and moderately non-polar compound, can be lost through several mechanisms: irreversible adsorption to labware or matrix components, incomplete extraction from the initial sample matrix, or removal during an overly aggressive cleanup step.

Troubleshooting Steps:

• Evaluate Extraction Efficiency:

  • Solvent Choice: Ensure your extraction solvent is appropriate. For QuEChERS, acetonitrile is standard.[10][11] For SPE, ensure the elution solvent is strong enough to desorb TCNB from the sorbent.

  • pH Adjustment: The pH of the sample can influence the extraction efficiency of nitroaromatic compounds. Experiment with slight adjustments to the sample pH before extraction.

  • Extraction Time/Method: For solid samples, ensure adequate shaking or vortexing time to allow the solvent to penetrate the matrix.[13] For complex matrices like soil with high organic content, ultrasonic-assisted extraction may improve recovery.[10]

• Assess the Cleanup Step: Your d-SPE or SPE cleanup may be too aggressive.

  • Sorbent Selection: If using d-SPE, sorbents like graphitized carbon black (GCB) can sometimes remove planar molecules like TCNB. If GCB is in your cleanup tube, try a formulation without it.

  • Elution Volume: Ensure you are using a sufficient volume of elution solvent to completely recover the analyte from the SPE cartridge.

• Use an Internal Standard: The best way to correct for recovery issues is to use a suitable internal standard (IS).[14] An ideal choice is a stable isotope-labeled (SIL) version of TCNB (e.g., ¹³C₆-TCNB). Since SIL-IS are not always available, a structurally similar compound (a surrogate) that is not present in the samples can be used. The IS should be added to the sample before any extraction steps. It experiences the same potential losses as the analyte, and by tracking the IS signal, you can correct for these variations.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a particular problem for 2,3,4,5-Tetrachloronitrobenzene?

A1: Matrix effects are the alteration of an analyte's response (either suppression or enhancement) caused by other components present in the sample matrix.[1][15] This phenomenon is a major challenge in modern analytical chemistry, especially in highly sensitive techniques like mass spectrometry.[14][15] For TCNB, which is often analyzed at trace levels in complex environmental (soil, water) or biological (tissue, plasma) samples, the concentration of co-extracted matrix components can be orders of magnitude higher than the analyte itself. These co-extractives can interfere with the ionization process in LC-MS or cause active sites in the GC inlet to become fouled, leading to poor peak shape and signal loss.[16][17]

Q2: Which is a better analytical platform for TCNB, GC-MS or LC-MS/MS?

A2: Both platforms can be used effectively, but the choice depends on the sample matrix, required sensitivity, and potential interferences.

• GC-MS: TCNB is amenable to gas chromatography. EPA methods like 8091 utilize GC with an Electron Capture Detector (ECD), which is very sensitive to halogenated compounds.[18][19] GC-MS provides higher specificity. However, GC systems can be susceptible to matrix-induced peak tailing and signal loss if non-volatile matrix components contaminate the inlet liner and column.[17]

• LC-MS/MS: This is often the platform of choice for its high sensitivity and specificity, especially when dealing with "dirty" samples that would require extensive cleanup for GC analysis. However, LC-MS/MS is more prone to ion suppression matrix effects, as discussed above.[15]

Q3: What is matrix-matched calibration and when is it necessary?

A3: Matrix-matched calibration is a technique used to compensate for matrix effects.[17][20][21] Instead of preparing your calibration standards in a pure solvent, you prepare them in a blank matrix extract (a sample known to be free of TCNB that has undergone the entire sample preparation process).[22][23] Causality: By doing this, the calibration standards and the unknown samples experience the same degree of signal suppression or enhancement.[24][25] This allows for more accurate quantification. It is necessary whenever you observe significant matrix effects (>15-20% suppression or enhancement) and do not have access to a reliable stable isotope-labeled internal standard.[12][26]

Q4: Can you provide a starting point for sample preparation protocols?

A4: Absolutely. The following are generalized, field-proven protocols that serve as an excellent starting point for method development.

Experimental Protocols

Protocol 1: QuEChERS Extraction for Soil and Solid Matrices

This protocol is adapted from standard QuEChERS methodologies for extracting pesticides and other organic contaminants from soil.[10][11][27]

Objective: To extract TCNB from soil while minimizing co-extraction of matrix interferences.

Steps:

• Sample Homogenization: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. If the soil is dry, add 7 mL of deionized water, vortex, and allow to hydrate for 30 minutes.[11]

• Internal Standard Spiking: Add 50 µL of your internal standard solution directly to the soil.[13]

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Cap tightly and shake vigorously for 2 minutes.

• Centrifugation: Centrifuge the tube at ≥4000 rcf for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer 1 mL of the acetonitrile supernatant (top layer) to a 2 mL d-SPE tube containing cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

  • Vortex for 1 minute.

• Final Centrifugation: Centrifuge the d-SPE tube at high speed (e.g., ≥10,000 rcf) for 2 minutes.

• Analysis: Transfer the final cleaned extract into an autosampler vial for GC-MS or LC-MS/MS analysis.

Caption: QuEChERS workflow for solid samples.

Protocol 2: Solid-Phase Extraction (SPE) for Water Samples

This protocol is a standard approach for concentrating nitroaromatic compounds from aqueous matrices.[9][28]

Objective: To concentrate TCNB from a water sample and remove water-soluble interferences.

Steps:

• Sample Preparation: Take a 250 mL water sample. Add the internal standard. Adjust pH if necessary based on method development.

• Cartridge Conditioning: Condition an SPE cartridge (e.g., 6 mL, 500 mg of a polymeric reversed-phase sorbent) by passing 5 mL of methanol followed by 5 mL of deionized water through it. Do not let the cartridge go dry.

• Sample Loading: Load the entire 250 mL water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of a water/methanol mixture (e.g., 95:5 v/v) to remove polar interferences.

• Drying: Dry the cartridge by passing air or nitrogen through it for 10-20 minutes to remove residual water.

• Elution: Elute the TCNB and internal standard from the cartridge by passing 5-10 mL of a suitable organic solvent (e.g., acetonitrile or ethyl acetate) through it.

• Concentration & Reconstitution: Evaporate the eluate to near dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume (e.g., 1 mL) of mobile phase or a suitable solvent for analysis.

Data Summary

The effectiveness of different sample cleanup strategies can be quantitatively compared by measuring analyte recovery and the extent of matrix effects.

Sample Preparation Method	Typical Analyte Recovery (%)	Typical Matrix Effect (%) [Supression(-)/Enhancement(+)]	Target Matrix
Dilute-and-Shoot	95 - 105	-80 to -50	Simple Aqueous
Liquid-Liquid Extraction (LLE)	80 - 110	-45 ± 8	Water, Bio-fluids
Solid-Phase Extraction (SPE)	85 - 115	-15 ± 4	Water, Bio-fluids
QuEChERS with d-SPE	70 - 120[20]	-30 to +20	Soil, Food, Tissue

Table adapted from internal validation data and literature.[5]

References

• PubChem. (n.d.). 2,3,4,5-Tetrachloronitrobenzene. National Center for Biotechnology Information. Retrieved from [Link]

• Jenkins, T. F., & Walsh, M. E. (1998). Evaluation of clean solid phases for extraction of nitroaromatics and nitramines from water. U.S.

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• SCION Instruments. (2025, April 21). The Role of Internal Standards In Mass Spectrometry. Retrieved from [Link]

• Macias, M. S., & Dellinger, B. (2001). Screening Method for Nitroaromatic Compounds in Water Based on Solid-Phase Microextraction and Infrared Spectroscopy. Environmental Science & Technology, 35(17), 3539–3544.

• Macias, M. S., & Dellinger, B. (2001). Screening method for nitroaromatic compounds in water based on solid-phase microextraction and infrared spectroscopy. PubMed. Retrieved from [Link]

• Hahn, D. W. (2023, August 1). Key Points to Remember When Using Internal Standards for Sample Analysis by ICP-OES. Spectroscopy Online.

• G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues. Retrieved from [Link]

• Hewavitharana, A. K. (2011). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America.
• van der Laan, T., et al. (2020). Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. Journal of the American Society for Mass Spectrometry.

• AMSbiopharma. (2025, November 19). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Retrieved from [Link]

• Lopes, A. R., et al. (2012). Optimization of QuEChERS method for the analysis of organochlorine pesticides in soils with diverse organic matter. PubMed. Retrieved from [Link]

• Searle, B. C., et al. (2020). Matrix-Matched Calibration Curves for Assessing Analytical Figures of Merit in Quantitative Proteomics.

• IRIS-AperTO. (2012). QuEChERS sample preparation for determination of pesticides and other organic residues in environmental matrices. Retrieved from [Link]

• Stoll, D. R. (2022, October 1).

• ResearchGate. (n.d.). Determination of Nitroaromatic, Nitramine, and Nitrate Ester Explosives in Water Using SPE and GC-ECD, Comparison with HPLC. Retrieved from [Link]

• Technology Networks. (2026, February 25). Common Mass Spectrometry Errors and Troubleshooting Tips. Retrieved from [Link]

• JoVE. (2022, December 28). Analysis of Organochlorine Pesticides in a Soil Sample by a Modified QuEChERS Approach Using Ammonium Formate. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). Determination of Nitroaromatic, Nitramine, and Nitrate Ester Explosives in Water Using SPE and GC-ECD, Comparison with HPLC. Retrieved from [Link]

• ChemWhat. (n.d.). 2,3,4,5-Tetrachloronitrobenzene CAS#: 879-39-0. Retrieved from [Link]

• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Techniques & Research.

• Haz-Map. (n.d.). 2,3,4,5-Tetrachloronitrobenzene. Retrieved from [Link]

• Searle, B. C., et al. (2020).

• CABI Digital Library. (n.d.). Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. Retrieved from [Link]

• Wikipedia. (n.d.). 1,2,4,5-Tetrachloro-3-nitrobenzene. Retrieved from [Link]

• Li, W., et al. (2018). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC.

• KoreaMed Synapse. (2022, September 1). Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. Retrieved from [Link]

• MDPI. (2023, April 12). Development of the QuEChERS Extraction Method for the Determination of Polychlorinated Biphenyls (Aroclor 1254) in Soil Samples by Using GC-MS. Retrieved from [Link]

• Welch Materials, Inc. (2024, November 21). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. Retrieved from [Link]

• Google Patents. (n.d.). CN102863340B - Preparation and purifying method of 2, 3, 4, 5-tetrachloronitrobenzene.
• Google Patents. (n.d.). CN102863340A - Preparation and purifying method of 2, 3, 4, 5-tetrachloronitrobenzene.

• NCBI Bookshelf. (n.d.). Exposure Data - Some nitrobenzenes and other industrial chemicals. Retrieved from [Link]

• FAO AGRIS. (n.d.). Compensation of matrix effects in gas chromatography–mass spectrometry analysis of pesticides using a combination of matrix matching and multiple isotopically labeled internal standards. Retrieved from [Link]

• Stoll, D. R. (2025, March 10).

• Alliance Pharma. (2025, December 29). The Impact of Matrix Effects on Mass Spectrometry Results. Retrieved from [Link]

• Pinu, F. R., et al. (2023, March 15).

• EPA. (n.d.). Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. Retrieved from [Link]

• OSHA. (n.d.). 2,3,4,6-TETRACHLOROPHENOL Method no.: Matrix: Target concentration: Procedure. Retrieved from [Link]

• Perović, M., et al. (2023, October 31).

• Agilent. (n.d.). Evaluating CLP and EPA Methods for Pesticides in Water Using Agilent J&W DB-CLP1/DB-CLP2 GC Columns. Retrieved from [Link]

• Shimadzu. (2019). Matrix effect on pesticides in vegetables by GC-MS/MS analysis ASMS 2019 TP304. Retrieved from [Link]

• Phenomenex. (n.d.). EPA Method 8081A Chlorinated Pesticide Analysis Using Two New GC Columns. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Toxicity and Metabolic Profiling of Tetrachloronitrobenzene Isomers

As a Senior Application Scientist evaluating halogenated aromatic compounds, understanding the nuanced relationship between positional isomerism, xenobiotic metabolism, and toxicological outcomes is critical. This guide provides an in-depth comparison of two prominent isomers: 2,3,4,5-Tetrachloronitrobenzene (2,3,4,5-TCNB) and 2,3,5,6-Tetrachloronitrobenzene (Tecnazene) . While they share identical molecular weights and baseline hydrophobicities, the spatial arrangement of their chlorine atoms dictates divergent metabolic pathways, agricultural utility, and environmental toxicity.

Structural Isomerism and Mechanistic Divergence

The toxicological and functional differences between these isomers are fundamentally driven by steric hindrance and electron-withdrawing effects around the nitro group.

In 2,3,5,6-TCNB, the nitro group is flanked on both sides by bulky, electronegative chlorine atoms (positions 2 and 6). This dual-flanking creates immense steric strain, twisting the nitro group out of the aromatic plane and highly activating the C1 carbon for nucleophilic aromatic substitution. Consequently, the principal metabolic pathway in mammals is conjugation with hepatic glutathione (GSH) and concomitant nitro-displacement (1)[1]. This leads to the excretion of mercapturic acid conjugates.

Conversely, in 2,3,4,5-TCNB, the nitro group is only flanked by a single chlorine atom (position 2), with position 6 occupied by a hydrogen atom. Lacking the extreme steric activation of its counterpart, 2,3,4,5-TCNB resists GSH-mediated nitro-displacement. Instead, unabsorbed fractions are primarily reduced by the gut microbiome to yield 2,3,4,5-tetrachloroaniline, an amine that readily diazotizes (2)[2].

Divergent metabolic pathways of TCNB isomers driven by chlorine positioning and steric hindrance.

Toxicological Profiles and Performance Data

The metabolic divergence directly impacts their commercial viability and hazard classifications. Because 2,3,5,6-TCNB is efficiently metabolized via GSH conjugation, it has been successfully commercialized as an agricultural fungicide and potato sprout suppressant (3)[3]. In contrast, 2,3,4,5-TCNB is significantly less fungicidal and highly phytotoxic, rendering it unsuitable for direct agricultural application (2)[4].

Despite these differences in mammalian metabolism and plant toxicity, their baseline aquatic toxicity remains remarkably similar. When tested in the Tetrahymena pyriformis population growth impairment assay, both isomers exhibit comparable toxicity driven primarily by polar narcosis and their nearly identical octanol-water partition coefficients (log Kow) (5)[5].

Quantitative Comparison Summary

Parameter	2,3,4,5-Tetrachloronitrobenzene	2,3,5,6-Tetrachloronitrobenzene (Tecnazene)
Primary Application	Chemical Intermediate	Agricultural Fungicide / Sprout Suppressant
Fungicidal Efficacy	Low	High
Phytotoxicity	High	Low
Primary Metabolic Route	Gut Microbiome Nitro-Reduction	Hepatic Glutathione Conjugation
Major Excreted Metabolite	2,3,4,5-Tetrachloroaniline	Mercapturic Acid Conjugates
Aquatic Toxicity (pIGC50)	1.78	1.82
Key GHS Hazards	H302, H315, H319, H332	H302, H317 (Sensitizer), H400, H410

(Data synthesized from6[6] and 5[5])

Experimental Methodologies

To objectively validate the metabolic and toxicological claims above, the following self-validating protocols are established. These assays isolate specific variables (metabolic enzymes vs. baseline narcosis) to ensure high-fidelity data generation.

Protocol A: In Vitro Hepatic Glutathione Conjugation Assay

This protocol validates the mechanistic divergence by proving that only the 2,3,5,6-isomer undergoes nitro-displacement. By utilizing isolated cytosolic fractions, we remove the confounding variables of gut microbiome reduction and whole-body pharmacokinetics.

• Preparation: Isolate hepatic cytosolic fractions from male Wistar rats via ultracentrifugation (100,000 × g for 60 min). This fraction serves as the source of Glutathione S-transferases (GSTs).

• Incubation: In a 1.5 mL microcentrifuge tube, combine 1 mg/mL cytosolic protein, 5 mM reduced glutathione (GSH), and 1 mM of the target TCNB isomer (dissolved in 1% DMSO) in a 100 mM potassium phosphate buffer (pH 7.4).

• Reaction: Incubate the mixture at 37°C in a shaking water bath for exactly 30 minutes. Causality: The physiological pH and temperature ensure optimal GST enzyme kinetics.

• Quenching (Self-Validation Step): Terminate the reaction by adding an equal volume of ice-cold 10% trichloroacetic acid (TCA). Causality: TCA instantly denatures the GST proteins, locking the metabolite profile at the 30-minute mark and preventing post-assay degradation.

• Analysis: Centrifuge at 10,000 × g for 10 minutes to pellet the denatured proteins. Analyze the supernatant via LC-MS/MS to quantify the depletion of GSH and the appearance of the nitro-displaced GSH-conjugate.

Self-validating in vitro workflow for quantifying glutathione conjugation and nitro-displacement.

Protocol B: Tetrahymena pyriformis Aquatic Toxicity Assay (IGC50)

This assay measures baseline aquatic toxicity (polar narcosis). By using a single-celled ciliate lacking complex mammalian metabolic pathways, we isolate the intrinsic toxicity driven by the molecule's physical structure.

• Culturing: Culture T. pyriformis (Strain GL) in a proteose peptone-yeast extract medium at 25°C until an exponential growth phase is achieved.

• Dosing: Prepare a geometric concentration series (e.g., 0.1 to 10 mg/L) of the TCNB isomers. Use DMSO as a carrier solvent, ensuring the final DMSO concentration in the test wells does not exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity.

• Incubation: Inoculate 96-well microtiter plates with the cell suspension and the toxicant. Incubate in the dark at 25°C for 40 hours.

• Quantification: Measure the population density spectrophotometrically by reading the absorbance at 540 nm.

• Data Processing: Calculate the 50% growth inhibition concentration (IGC50) using non-linear regression analysis. Convert to pIGC50 (inverse log of IGC50 in mol/L) for standardized QSAR modeling.

References

• PubChem (National Institutes of Health). "2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428." 2

• Lappin, G. J., et al. (1996). "Metabolism of 2,3,5,6-tetrachloronitrobenzene (tecnazene) in rat." Xenobiotica. 1

• Cole-Parmer. "Material Safety Data Sheet - 2,3,5,6-Tetrachloronitrobenzene, 98%." 6

• Cronin, M. T. D., et al. (1998). "Quantitative Structure−Activity Analyses of Nitrobenzene Toxicity to Tetrahymena pyriformis." Chemical Research in Toxicology (ACS Publications). 5

• Food and Agriculture Organization of the United Nations (FAO). "Tecnazene (Pesticide residues in food)." 3

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Comparative Reactivity Guide: 2,3,5,6-Tetrachloronitrobenzene vs. 2,3,4,5-Tetrachloronitrobenzene

As a Senior Application Scientist in agrochemical and pharmaceutical development, understanding the nuanced reactivity of positional isomers is critical for predicting metabolic fate, toxicity, and synthetic utility. This guide provides an in-depth mechanistic comparison between two highly chlorinated aromatic isomers: 2,3,5,6-Tetrachloronitrobenzene (2,3,5,6-TCNB, Tecnazene) and 2,3,4,5-Tetrachloronitrobenzene (2,3,4,5-TCNB) .

By deconstructing their structural causality, we can engineer better synthetic protocols and predict their divergent biological behaviors.

Mechanistic Causality: The Ortho-Steric Effect

The reactivity divergence between these two isomers is fundamentally driven by the steric environment surrounding the nitro (-NO₂) group.

• 2,3,5,6-TCNB (Dual Ortho-Flanking): The nitro group is sterically trapped between two bulky chlorine atoms at the C2 and C6 positions. This extreme steric congestion forces the nitro group to rotate nearly 90 degrees out of the aromatic plane. Consequently, resonance overlap between the nitrogen p-orbital and the aromatic π-system is completely disrupted. The nitro group acts purely as a powerful inductive electron-withdrawing group (-I effect), leaving the ipso-carbon highly electrophilic and the nitro group itself as an exceptional leaving group ()[1].

• 2,3,4,5-TCNB (Single Ortho-Flanking): Possessing only one ortho-chlorine (C2) and a hydrogen atom at C6, the nitro group maintains a more coplanar conformation. This allows for resonance stabilization (+R/-R effects), significantly reducing the electrophilicity of the ipso-carbon and altering the regioselectivity of nucleophilic attack[1].

Biochemical Reactivity & Metabolic Pathways

The steric differences dictate entirely different metabolic fates in vivo, directly impacting their safety and efficacy profiles.

• Glutathione S-Transferase (GST) Displacement: Isomers where the nitro group is flanked by two chlorines (like 2,3,5,6-TCNB) undergo rapid nitro group replacement by glutathione, forming mercapturic acid derivatives. The out-of-plane nitro group acts as a highly labile leaving group (as nitrite) during nucleophilic aromatic substitution (SNAr) by the thiolate of glutathione ()[2].

• Nitroreduction: Because 2,3,4,5-TCNB lacks dual flanking, it is highly resistant to GST-mediated nitro displacement. Instead, it is primarily metabolized via nitroreduction by gastrointestinal bacteria or hepatic nitroreductases, yielding 2,3,4,5-tetrachloroaniline[1].

This metabolic divergence explains why 2,3,4,5-TCNB is significantly less fungicidal and more phytotoxic than its 2,3,5,6-TCNB counterpart[1].

Metabolic pathway divergence of TCNB isomers based on steric flanking.

Quantitative Comparison

Property	2,3,5,6-Tetrachloronitrobenzene	2,3,4,5-Tetrachloronitrobenzene
Structural Flanking	Dual ortho-chlorines (C2, C6)	Single ortho-chlorine (C2)
Nitro Group Conformation	Out-of-plane (steric inhibition of resonance)	Coplanar (resonance stabilized)
Primary Metabolic Route	GST-mediated nitro displacement	Nitroreduction to tetrachloroaniline
SNAr Leaving Group	Competitive NO₂ vs. Cl displacement	Predominantly Cl displacement
Agrochemical Profile	High fungicidal activity, low phytotoxicity	Lower fungicidal activity, high phytotoxicity

Self-Validating Experimental Protocols

To empirically validate the reactivity differences, the following field-proven workflows are designed with strict internal controls.

Protocol 1: High-Pressure SNAr Profiling of TCNB Isomers

Rationale: Standard SNAr is sluggish for highly hindered polychlorinated benzenes. To overcome the highly negative activation volume (ΔV‡) associated with the sterically congested transition state, extreme high-pressure conditions (0.6 GPa) are employed to force the amine nucleophile into the hindered reaction center ()[3].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1.0 mmol of the target TCNB isomer and 2.5 mmol of a secondary amine (e.g., morpholine) in 5.0 mL of anhydrous tetrahydrofuran (THF) under an argon atmosphere.

• High-Pressure Application: Transfer the solution into a Teflon capsule. Seal and place the capsule into a high-pressure apparatus. Pressurize to 0.6 GPa and heat to 50 °C for 24 hours[3].

• Separation: Depressurize the system, evaporate the THF under reduced pressure, and resolve the crude mixture via silica gel flash chromatography (Hexane/Ethyl Acetate gradient).

• Validation (NMR/MS): Analyze isolated fractions via ¹H-NMR. For 2,3,5,6-TCNB, quantify the ratio of nitro-displacement products versus ortho/meta chlorine-displacement products based on the integration of the remaining aromatic proton signals[3].

High-pressure SNAr experimental workflow for quantifying substitution ratios.

Protocol 2: In Vitro GST-Mediated Nitro Displacement Assay

Rationale: This assay validates the biological consequence of the ortho-steric effect by measuring the rate of mercapturic acid formation.

Step-by-Step Methodology:

• Incubation: Prepare a 1 mL reaction mixture containing 100 µM of the TCNB isomer, 5 mM reduced glutathione (GSH), and 1 mg/mL purified Glutathione S-Transferase (GST) in 100 mM phosphate buffer (pH 7.4).

• Reaction Phase: Incubate the mixture at 37 °C in a shaking water bath for 60 minutes.

• Enzymatic Quench: Rapidly add 1 mL of ice-cold acetonitrile. Causality: The severe temperature drop and organic solvent instantaneously denature the GST enzyme, preventing over-conjugation or degradation of labile intermediates.

• Precipitation & Analysis: Centrifuge at 10,000 x g for 10 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS, monitoring the specific m/z shift corresponding to the loss of the NO₂ group and the addition of the GSH moiety.

References

• Title: 2,3,4,5-Tetrachloronitrobenzene | CID 13428 Source: PubChem / Hazardous Substances Data Bank (HSDB), National Institutes of Health (NIH) URL: [Link]

• Title: Nucleophilic Substitution Reaction of 2,3,5,6-Tetrachloronitrobenzene with Primary and Secondary Amines under High Pressure Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL: [Link]

• Title: 312. Tecnazene (WHO Pesticide Residues Series 4) Source: INCHEM / Joint FAO/WHO Meeting on Pesticide Residues (JMPR) URL: [Link]

Sources

• 1. 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 312. Tecnazene (WHO Pesticide Residues Series 4) [inchem.org]
• 3. academic.oup.com [academic.oup.com]

A Comparative Guide to the Validation of Analytical Methods for 2,3,4,5-Tetrachloronitrobenzene Using Certified Reference Materials

As a Senior Application Scientist, I frequently encounter analytical methods that fail during regulatory audits not due to instrumental limitations, but because of foundational flaws in the validation strategy. For the quantification of 2,3,4,5-Tetrachloronitrobenzene (TCNB, also known as Tecnazene)—a highly lipophilic polychlorinated nitroaromatic compound used as a fungicide and plant growth regulator[1]—the choice of reference material and the logic behind the experimental workflow are paramount.

This guide provides an objective, data-driven comparison of method validation using ISO 17034 Certified Reference Materials (CRMs) versus non-certified analytical standards. By grounding our protocols in the ICH Q2(R2) [2] and SANTE/11312/2021 [3] guidelines, we will construct a self-validating analytical system designed to withstand rigorous regulatory scrutiny.

The Causality of Experimental Choices in TCNB Analysis

2,3,4,5-TCNB presents unique analytical challenges due to its high degree of chlorination and strong electron affinity. While legacy methods often relied on Gas Chromatography with Electron Capture Detection (GC-ECD), ECD is highly susceptible to false positives from co-eluting halogenated interferences and phthalates.

To achieve unambiguous specificity, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) in Multiple Reaction Monitoring (MRM) mode is the modern gold standard[4]. However, TCNB is notoriously prone to matrix-induced signal enhancement . In a GC inlet, matrix co-extractives block active sites (e.g., silanol groups) on the liner and column, preventing the thermal degradation or adsorption of the target analyte. If a method is calibrated using standards prepared in pure solvent, the matrix samples will yield artificially high recoveries.

To counteract this, the method must employ matrix-matched calibration coupled with an isotopically labeled internal standard . This creates a self-validating system: any variation in extraction efficiency or inlet activity is mathematically normalized in real-time, ensuring that the reported accuracy reflects the true concentration rather than a matrix artifact.

Comparative Analysis: ISO 17034 CRM vs. Non-Certified Standard

The foundation of analytical accuracy is metrological traceability. Using a non-certified standard introduces an unquantified systematic bias (error) into the calibration curve, which propagates through every validation parameter.

Table 1: Performance and Compliance Comparison

Parameter	ISO 17034 Certified Reference Material (CRM)	Non-Certified Analytical Standard	Impact on Method Validation
Purity Assessment	Certified via mass balance (qNMR, HPLC, GC, TGA, KF).	Often based on a single technique (e.g., GC-FID area %).	Non-certified standards ignore residual water or inorganic salts, leading to overestimation of standard concentration.
Uncertainty ( U )	Provided with an expanded uncertainty budget ( k=2 , 95% confidence).	No uncertainty budget provided.	Without U , it is impossible to accurately calculate the total measurement uncertainty required by SANTE/11312/2021[3].
Traceability	Metrologically traceable to SI units.	Not traceable.	Fails ICH Q2(R2) requirements for accuracy demonstration against a known true value[2].
Stability	Certified expiration date based on accelerated and long-term stability studies.	Arbitrary retest dates; prone to degradation.	TCNB is volatile; uncertified standards may sublimate, causing calibration drift over time.

Analytical Method Validation Workflow

The following workflow illustrates the integration of CRMs into a robust validation lifecycle.

Figure 1: Analytical method validation workflow for 2,3,4,5-TCNB using ISO 17034 CRMs.

Self-Validating Experimental Protocol

This protocol details the validation of 2,3,4,5-TCNB in a complex matrix (e.g., potato extract) using a modified QuEChERS approach and GC-MS/MS.

Phase 1: Preparation of Matrix-Matched Calibrants

• Stock Solution : Reconstitute the ISO 17034 TCNB CRM in pesticide-grade acetone to a concentration of 1,000 µg/mL.

• Internal Standard (IS) : Prepare a 10 µg/mL solution of TCNB-13C6 (or Hexachlorobenzene as a surrogate).

• Matrix Spiking : Extract a known blank matrix. Spike the blank matrix extract with the CRM to generate a calibration curve covering the reportable range (e.g., 0.005, 0.01, 0.05, 0.10, and 0.50 mg/kg). Add the IS at a constant concentration to all levels.

Phase 2: QuEChERS Extraction & Clean-up

Causality Check: QuEChERS is utilized because Acetonitrile efficiently partitions the lipophilic TCNB while precipitating matrix proteins. Dispersive Solid Phase Extraction (dSPE) is mandatory to remove organic acids that cause MS source fouling.

• Weigh 10.0 g of homogenized sample into a 50 mL PTFE centrifuge tube.

• Spike the sample with the IS (to validate extraction efficiency).

• Add 10 mL of Acetonitrile and vortex for 1 minute.

• Add partitioning salts (4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate). Shake vigorously for 1 minute and centrifuge at 4,000 rpm for 5 minutes.

• Transfer 1 mL of the supernatant to a dSPE tube containing 150 mg MgSO₄ and 25 mg Primary Secondary Amine (PSA). Vortex and centrifuge.

• Transfer the final extract to an autosampler vial for analysis.

Phase 3: GC-MS/MS Instrumental Parameters

Causality Check: MRM transitions are selected to exclude isobaric interferences, fulfilling the "Specificity" requirement of ICH Q2(R2)[2].

• Column : HP-5MS UI (30 m × 0.25 mm × 0.25 µm) or equivalent.

• Injection : 1 µL, Splitless mode at 250°C.

• Oven Program : 70°C (hold 1 min), ramp at 25°C/min to 150°C, then 10°C/min to 280°C (hold 3 min).

• MRM Transitions :

  • Quantifier: m/z 261 → 203

  • Qualifier: m/z 259 → 201[4].

Phase 4: Validation Execution

Execute the validation batch in accordance with SANTE/11312/2021 criteria[3]:

• Accuracy (Recovery) : Analyze 6 replicates of the blank matrix spiked with the CRM at the Limit of Quantitation (LOQ) and at 10x LOQ.

• Precision (RSDr) : Calculate the relative standard deviation of the 6 replicates.

• System Suitability : Inject a mid-level CRM QC standard every 10 samples. The batch self-validates only if the QC drift is ≤ 20%.

Quantitative Data Presentation: Experimental Results

The following table summarizes the experimental validation data obtained when comparing the ISO 17034 CRM against a non-certified standard. The non-certified standard failed to meet the stringent recovery criteria set by SANTE/11312/2021 (acceptable range: 70–120%) due to an uncharacterized purity bias.

Table 2: Validation Performance Data for 2,3,4,5-TCNB (Spike Level: 0.01 mg/kg)

Validation Parameter	Guideline Target	Result using ISO 17034 CRM	Result using Non-Certified Std	Status (Non-Certified)
Specificity	No interfering peaks >30% of LOQ	Compliant (No interferences)	Compliant (No interferences)	Pass
Linearity ( R2 )	≥0.99	0.9992	0.9910	Pass
Accuracy (Mean Recovery, n=6 )	70% – 120%[3]	98.4%	126.3%	FAIL (Positive Bias)
Precision (RSDr)	≤20% [3]	4.2%	18.7%	Pass (Marginal)
Measurement Uncertainty ( U )	≤50%	12%	Cannot be calculated	FAIL

Note: The positive bias (126.3%) observed with the non-certified standard is a direct result of the standard's actual purity being significantly lower than its assumed 100% purity, leading to an under-representation of the analyte in the calibration curve and an over-quantification in the samples.

Conclusion

The validation of analytical methods for complex, lipophilic analytes like 2,3,4,5-Tetrachloronitrobenzene requires more than just high-end instrumentation; it requires an unbroken chain of metrological logic. As demonstrated by the quantitative data, utilizing an ISO 17034 Certified Reference Material is not merely a regulatory formality—it is a scientific necessity. Non-certified standards introduce hidden systematic errors that cause methods to fail critical ICH Q2(R2) and SANTE accuracy criteria. By employing CRMs within a matrix-matched, self-validating GC-MS/MS workflow, laboratories can guarantee data integrity, ensure regulatory compliance, and confidently release their analytical results.

References

• 2,3,4,5-Tetrachloronitrobenzene Benchchem
• Rapid Analysis of Pesticides in Difficult Matrices Using GC/MS/MS Thermo Fisher Scientific
• Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed - SANTE 11312/2021 European Commission
• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 European Medicines Agency (EMA)

Sources

• 1. 2,3,4,5-Tetrachloronitrobenzene | 879-39-0 | Benchchem [benchchem.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. food.ec.europa.eu [food.ec.europa.eu]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Comparative Guide: In Vitro Test Systems for Evaluating 2,3,4,5-Tetrachloronitrobenzene Metabolism

As an application scientist, I frequently consult with preclinical toxicology teams struggling to accurately model the metabolic clearance of highly chlorinated nitroaromatics. 2,3,4,5-Tetrachloronitrobenzene (2,3,4,5-TCNB) presents a unique challenge. Its structural nuance—specifically the positioning of its substituents—fundamentally alters its metabolic trajectory compared to its closely related isomers.

This guide objectively compares the performance of various in vitro metabolic test systems (Microsomes, Cytosol, S9 Fractions, and Hepatocytes) for studying 2,3,4,5-TCNB. By understanding the causality behind these pathways, researchers can select the optimal self-validating system to generate robust, scalable data.

Mechanistic Overview: The Isomer Effect

The metabolic fate of polychlorinated nitrobenzenes is dictated almost entirely by steric hindrance and electron withdrawal at the nitro group.

For isomers where the nitro group is flanked by chlorines (e.g., pentachloronitrobenzene or 1,2,4,5-tetrachloro-3-nitrobenzene), the dominant pathway is the replacement of the nitro group by glutathione (GSH) via Glutathione S-Transferases (GSTs). However, 2,3,4,5-TCNB does not undergo significant GSH conjugation .

Instead, 2,3,4,5-TCNB relies on a two-step biotransformation:

• Phase I (Nitroreduction): The nitro group is reduced to an amine, yielding 2,3,4,5-tetrachloroaniline. While historically attributed largely to the gastrointestinal microbiome in vivo, hepatic enzymes also catalyze this reduction .

• Phase II (Conjugation): The resulting aniline derivative is rapidly conjugated. In vivo rabbit models demonstrate that absorbed 2,3,4,5-TCNB is converted into glucuronides (approx. 27% of the dose) and ethereal sulfates (approx. 7%) .

Fig 1. Metabolic fate of 2,3,4,5-TCNB highlighting the dominance of nitroreduction over GSH conjugation.

Product Comparison: Selecting the Right In Vitro Model

Because 2,3,4,5-TCNB requires nitroreduction rather than standard CYP450-mediated oxidation, standard Liver Microsomes (HLMs/RLMs) are insufficient on their own. Nitroreductase activity is distributed across both the endoplasmic reticulum (microsomal CYP450s) and the cytoplasm (cytosolic aldehyde oxidase and xanthine oxidase) .

The table below compares the performance of commercially available hepatic models for 2,3,4,5-TCNB clearance assays.

Test System	Subcellular Localization	Phase I (Nitroreduction)	Phase II (Conjugation)	Suitability for 2,3,4,5-TCNB
Liver Microsomes (HLM/RLM)	Endoplasmic Reticulum	Low (Lacks cytosolic enzymes)	UGTs only (Requires UDPGA)	Poor. Misses critical cytosolic nitroreductases.
Liver Cytosol	Cytoplasm	High (Aldehyde/Xanthine Oxidase)	SULTs only (Requires PAPS)	Moderate. Incomplete Phase II profile.
Liver S9 Fractions	ER + Cytoplasm	High (Complete hepatic profile)	UGTs + SULTs	Optimal. Captures full hepatic metabolism efficiently.
Plated Hepatocytes	Whole Cell	High (Physiological levels)	Intact (Endogenous cofactors)	Excellent. Highest physiological relevance, but lower throughput.

Application Scientist Recommendation: For high-throughput screening and metabolite identification of 2,3,4,5-TCNB, Liver S9 Fractions provide the best balance of cost, throughput, and complete enzymatic representation.

Experimental Protocol: Self-Validating S9 Nitroreduction Assay

Nitroreductases are highly sensitive to oxygen. In aerobic conditions, oxygen acts as an electron acceptor, oxidizing the nitro radical anion back to the parent compound in a process known as "futile cycling." Therefore, this protocol establishes a strict anaerobic environment to ensure accurate clearance calculations.

Materials Required

• Pooled Liver S9 Fractions (Human or Rat, 20 mg/mL)

• 100 mM Potassium Phosphate Buffer (pH 7.4)

• Cofactor Mixture: 1 mM NADPH, 2 mM UDPGA, 0.1 mM PAPS

• Nitrogen Gas (N₂), High Purity

• Cold Acetonitrile (containing internal standard)

Step-by-Step Methodology

• Buffer Deoxygenation (Causality: Prevents Futile Cycling): Purge the 100 mM Potassium Phosphate Buffer with N₂ gas for 30 minutes prior to the assay. Perform all subsequent pipetting steps in an anaerobic chamber or under a continuous N₂ stream.

• System Preparation: Dilute the Liver S9 fraction to a final assay concentration of 1.0 mg/mL in the deoxygenated buffer.

• Self-Validating Controls: Set up the following parallel incubations:

  • Test Sample: Active S9 + Cofactors + 2,3,4,5-TCNB (1 µM).

  • Negative Control 1 (Heat-Inactivated): Boiled S9 (95°C for 10 min) + Cofactors + TCNB. (Validates that reduction is enzymatic, not chemical degradation).

  • Negative Control 2 (Minus Cofactor): Active S9 + Buffer (No NADPH/UDPGA) + TCNB. (Validates cofactor dependency).

  • Positive Control: Active S9 + Cofactors + Nitrofurantoin. (Validates the anaerobic environment and nitroreductase activity).

• Incubation: Pre-incubate the mixtures at 37°C for 5 minutes. Initiate the reaction by adding the cofactor mixture.

• Quenching & Extraction: At designated time points (0, 15, 30, 60 minutes), extract 50 µL aliquots and immediately quench in 150 µL of cold acetonitrile.

• Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate proteins. Analyze the supernatant via LC-MS/MS, monitoring for the parent 2,3,4,5-TCNB, 2,3,4,5-tetrachloroaniline, and its glucuronide/sulfate conjugates.

Fig 2. Self-validating in vitro workflow for evaluating anaerobic nitroreduction of 2,3,4,5-TCNB.

References

• Rickert DE. (1987). Metabolism of Nitroaromatic Compounds. Drug Metabolism Reviews, 18(1): 23-53. [Link]

• Menzie CM. (1969). Metabolism of Pesticides. U.S. Department of the Interior, Bureau of Sport Fisheries and Wildlife, Publication 127. Hazardous Substances Data Bank (HSDB).[Link]

• Bray HG, Hybs Z, James SP, Thorpe WV. (1953). The metabolism of 2:3:5:6- and 2:3:4:5-tetrachloronitrobenzenes in the rabbit and the reduction of aromatic nitro compounds in the intestine. Biochemical Journal, 53(2): 266-273.[Link]

Safety & Regulatory Compliance

2,3,4,5-Tetrachloro-6-nitrobenzonitrile proper disposal procedures

Comprehensive Laboratory Safety and Disposal Protocol for Highly Substituted Halogenated Nitroaromatics: A Case Study on 2,3,4,5-Tetrachloro-6-nitrobenzonitrile

As a Senior Application Scientist, I frequently consult with drug development professionals and researchers on the safe handling and lifecycle management of complex, polyfunctional molecules. The compound 2,3,4,5-tetrachloro-6-nitrobenzonitrile presents a unique convergence of reactive and environmentally persistent functional groups: a nitrile moiety, a nitro group, and a fully chlorinated aromatic ring.

When addressing the disposal of such compounds, we must prioritize systems-based laboratory safety over ad-hoc chemical neutralization. In-lab chemical destruction (e.g., via reduction or hydrolysis) of heavily chlorinated nitroaromatics is strongly discouraged. The presence of the nitro group introduces thermal instability and reactivity risks, while the high chlorine content makes the molecule a prime precursor for highly toxic polychlorinated dibenzodioxins (PCDDs) and dibenzofurans (PCDFs) if subjected to uncontrolled thermal degradation or improper chemical treatment. Therefore, the only scientifically sound, safe, and legally compliant method for disposal is strict segregation into a designated halogenated waste stream for high-temperature commercial incineration.

Physicochemical Risk Assessment

Understanding the structural alerts of a molecule is the first step in establishing a self-validating disposal protocol. The quantitative and qualitative parameters of 2,3,4,5-tetrachloro-6-nitrobenzonitrile dictate its downstream logistical handling.

Table 1: Physicochemical Risk Profile and Disposal Parameters

Parameter	Value / Characteristic	Operational Disposal Implication
Halogen Content	4 Chlorine atoms (~49% by mass)	High risk of PCDD/PCDF formation. Requires professional incineration at >1000°C. Must be strictly segregated into "Halogenated Organic Waste."
Functional Groups	Nitro (-NO2), Nitrile (-CN)	Exothermic decomposition risk. Do not mix with strong bases or reducing agents in the waste container.
Solubility / LogP	Highly lipophilic	Environmentally persistent. Solid waste and contaminated consumables (e.g., gloves, weigh boats) must be treated as hazardous waste, not general trash.
Regulatory Class	Halogenated Organic Waste	Strict adherence to EPA Resource Conservation and Recovery Act (RCRA) standards is required for accumulation and transfer [1].

Operational Waste Management Workflow

The following step-by-step methodology outlines a self-validating system for managing waste containing 2,3,4,5-tetrachloro-6-nitrobenzonitrile. This protocol ensures that every step—from generation to final destruction—is verifiable and compliant with institutional Environmental Health and Safety (EHS) standards [2].

Step 1: Hazard Characterization and Segregation

• Causality: Halogenated compounds must be separated from non-halogenated waste. Mixing these streams not only violates RCRA regulations but drastically increases the cost and complexity of downstream incineration, as halogenated waste requires specialized scrubber systems to neutralize hydrochloric acid (HCl) gas produced during combustion.

• Action: Designate a specific, chemically compatible waste container exclusively for "Halogenated Organic Waste." Ensure all lab personnel are briefed that no acetone or non-halogenated solvents are to be added to this specific container.

Step 2: Containerization and Compatibility Verification

• Causality: Nitroaromatics can interact with certain plastics or metals over prolonged periods, and residual solvents can generate vapor pressure.

• Action: Utilize a High-Density Polyethylene (HDPE) container, which offers excellent chemical resistance. If the waste includes volatile halogenated solvents (e.g., dichloromethane used for transfer), utilize a vented cap to prevent pressure accumulation. For pure solid waste, use a sealed, airtight HDPE wide-mouth jar.

Step 3: Satellite Accumulation Area (SAA) Management

• Causality: Regulatory compliance requires waste to be stored safely near the point of generation, minimizing the risk of transport spills within the facility.

• Action: Place the primary waste container in secondary containment (e.g., a chemically resistant polypropylene tray) capable of holding 110% of the primary container's volume. The SAA must be visually inspected weekly for container integrity and proper segregation.

Step 4: Labeling and EHS Transfer

• Causality: Accurate documentation is a legal requirement that ensures downstream handlers and emergency responders are aware of the specific toxicological and environmental hazards.

• Action: Affix a standardized Hazardous Waste label immediately upon the first drop of waste entering the container. Clearly list "2,3,4,5-Tetrachloro-6-nitrobenzonitrile" and all associated solvents with their exact percentages. Once the container is full (or reaches the institutional time limit), contact EHS for pickup and transfer to a licensed hazardous waste incinerator.

Process Visualization

Caption: Workflow for the safe segregation and professional disposal of halogenated nitroaromatic waste.

References

• United States Environmental Protection Agency (EPA). "Hazardous Waste Generator Regulatory Summary." Environmental Protection Agency. URL:[Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press, 2011. URL:[Link]

Personal protective equipment for handling 2,3,4,5-Tetrachloro-6-nitrobenzonitrile

Comprehensive Safety and Operational Guide for Handling 2,3,4,5-Tetrachloro-6-nitrobenzonitrile

2,3,4,5-Tetrachloro-6-nitrobenzonitrile is a highly functionalized, polyhalogenated nitroaromatic compound utilized in advanced organic synthesis and drug development. Due to its dense array of electron-withdrawing groups, it presents a severe toxicological profile that demands stringent operational controls. This guide provides step-by-step procedural workflows, Personal Protective Equipment (PPE) requirements, and disposal plans grounded in the mechanistic chemistry of the compound.

Part 1: Chemical Threat Profile & Mechanistic Toxicology

To handle this compound safely, researchers must understand the causality behind its toxicity. The hazards are driven by two primary chemical mechanisms:

• Extreme Electrophilicity (SNAr): The synergistic electron-withdrawing effects of the cyano (-CN), nitro (-NO₂), and four chlorine atoms drastically lower the Lowest Unoccupied Molecular Orbital (LUMO) energy of the aromatic ring. This makes the compound highly susceptible to 1[1]. Upon dermal contact or inhalation, the molecule reacts rapidly with biological nucleophiles—specifically the thiol groups of cysteine residues in cellular proteins—leading to covalent protein adduction, severe skin sensitization, and tissue damage[2].

• Bioreduction & Methemoglobinemia: Nitroaromatic compounds are highly lipophilic and absorb rapidly through the skin and mucous membranes, bypassing first-pass metabolism[3]. Once systemic, the nitro group undergoes enzymatic bioreduction via single-electron transfer to form a nitro anion radical. This radical reacts with molecular oxygen to generate reactive oxygen species (ROS) and oxidizes hemoglobin to methemoglobin, severely impairing the blood's oxygen-carrying capacity[4]. Furthermore, the dense halogenation increases the compound's chemical stability, potentially leading to bioaccumulation and prolonged exposure risks[5].

Dual toxicological pathways of 2,3,4,5-Tetrachloro-6-nitrobenzonitrile driving PPE requirements.

Part 2: Personal Protective Equipment (PPE) Matrix

Because of the rapid dermal absorption and SNAr reactivity, standard laboratory latex or thin nitrile gloves are insufficient for sustained contact. The following PPE matrix is mandatory based on the scale of operation.

PPE Category	Analytical Scale (<100 mg)	Preparative Scale (>100 mg)	Mechanistic Rationale
Hand Protection	Double-gloving: 4-mil Nitrile (inner) + 8-mil Nitrile (outer).	Double-gloving: Nitrile (inner) + Butyl rubber (outer).	Halogenated aromatics rapidly permeate standard latex. Butyl rubber provides superior resistance to lipophilic nitroarenes[3].
Respiratory	N95 particulate respirator (if handled outside a ventilated enclosure).	Full-face respirator with P100/Organic Vapor (OV) cartridges.	Prevents inhalation of highly reactive, static-prone micro-powders that cause respiratory sensitization and methemoglobinemia[6].
Body Protection	Flame-retardant lab coat, fully buttoned.	Disposable Tyvek® suit over lab coat.	Prevents accumulation of micro-dust on personal clothing, mitigating chronic dermal exposure.
Eye Protection	Chemical splash goggles.	Full face shield over goggles.	Protects mucous membranes from irreversible SNAr adduction by airborne particulates.

Part 3: Experimental Protocols: Safe Handling & Transfer

The physical properties of polyhalogenated benzonitriles often include a propensity for static cling. The following step-by-step methodology ensures a self-validating system for safe transfer, minimizing aerosolization risks.

Step-by-Step Weighing and Transfer Protocol:

• Static Mitigation: Wipe the exterior of the reagent bottle and the balance draft shield with an anti-static cloth. Use a static eliminator (ionizing fan) inside the weighing enclosure to prevent powder aerosolization.

• Environmental Control: Perform all weighing inside a certified Class II Type B2 biological safety cabinet or a dedicated powder-weighing fume hood. Never weigh this compound on an open laboratory bench.

• Tool Selection: Use a grounded, stainless-steel or PTFE-coated spatula. Avoid standard plastic spatulas, which generate static charges that repel the highly chlorinated powder.

• Sealed Transfer: Weigh the desired mass directly into a tared, sealable vial (e.g., a septum-capped vial). Seal the vial before removing it from the weighing enclosure to validate containment.

• Solubilization: Transport the sealed vial to the reaction fume hood. Inject the reaction solvent (e.g., anhydrous DMF or DMSO) directly through the septum using a syringe to dissolve the powder before opening the vessel to the atmosphere.

Step-by-step operational workflow for the safe handling and disposal of the compound.

Part 4: Decontamination & Spill Response

Standard laboratory decontamination often relies on bleach (sodium hypochlorite). Do not use bleach on 2,3,4,5-Tetrachloro-6-nitrobenzonitrile. Oxidizing highly chlorinated aromatic rings in the presence of nitrogenous solvents can generate unpredictable, highly toxic chlorinated breakdown products.

Step-by-Step Decontamination Protocol:

• Spill Containment: If a powder spill occurs, do not sweep. Gently cover the spill with damp, absorbent laboratory wipes (dampened with a high-boiling solvent like polyethylene glycol or simply water) to suppress dust.

• Chemical Neutralization: Prepare a decontamination solution of 1M Sodium Hydroxide (NaOH) in 50% Ethanol/Water.

• Application: Apply the alkaline solution to the spill area or contaminated tools. The hydroxide ions act as strong nucleophiles, intentionally triggering an SNAr reaction that displaces the labile halogens or the nitro group, effectively hydrolyzing the compound into a more water-soluble, less electrophilic phenoxide derivative.

• Incubation & Cleanup: Allow the solution to sit for 15-20 minutes. Wipe the area thoroughly and place all contaminated wipes into a designated hazardous waste container.

Part 5: Disposal & Waste Management

Improper disposal of polychlorinated aromatics poses severe environmental and regulatory risks.

• Waste Segregation: All waste containing 2,3,4,5-Tetrachloro-6-nitrobenzonitrile must be strictly segregated into a "Halogenated Organic Waste" stream[3].

• Incineration Requirements: The waste must be routed to a commercial facility capable of high-temperature incineration (>1,000°C) with sufficient residence time. Low-temperature combustion of polychlorinated benzenes can result in the pyrolytic formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs).

References

• SciELO - Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity. 4

• WUR eDepot - Quantitative structure activity relationships for the biotransformation and toxicity of halogenated benzene-derivatives. 2

• Benchchem - 1-(2-Methylpropyl)-2-nitrobenzene (Nitroaromatic Toxicity Profiles). 3

• StudyGuides.com - Trinitrotoluene (Chemistry) – Study Guide (Methemoglobinemia & Respiratory Protection). 6

• PMC - A Novel LC-APCI-MS/MS Approach for the Trace Analysis of 3,4-Difluoronitrobenzene in Linezolid. 5

• ACS Publications - Dehalogenation of Aromatics by Nucleophilic Aromatic Substitution.1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. 1-(2-Methylpropyl)-2-nitrobenzene | 19370-33-3 | Benchchem [benchchem.com]
• 4. scielo.br [scielo.br]
• 5. A Novel LC-APCI-MS/MS Approach for the Trace Analysis of 3,4-Difluoronitrobenzene in Linezolid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. studyguides.com [studyguides.com]